This guide provides a rigorous structural analysis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (PubChem CID: 73309138).[1][2] This molecule represents a specialized class of quaternary vinyl ammonium salts (enammonium salts), distinct from the more common allyl analogs (e.g., choline derivatives).[1]
The presence of the quaternary nitrogen directly attached to the alkene (
) imparts unique electronic properties, specifically "enamine-like" resonance that is strongly deactivated by the positive charge, rendering the double bond electrophilic rather than nucleophilic.[1]
The synthesis of vinyl ammonium salts with a pendant hydroxyl group requires careful orchestration to prevent elimination (forming allenes/alkynes) or polymerization.
Retrosynthetic Analysis
The formation of the prop-1-en-1-yl skeleton typically proceeds via two primary logic gates:[1][2]
Isomerization: Base-catalyzed migration of the double bond from the allyl position (Prop-2-en-1-yl) to the vinyl position (Prop-1-en-1-yl), driven by conjugation with the charged nitrogen.[1][2]
Quaternization: Direct nucleophilic attack of trimethylamine (TMA) on a 1-halo-3-hydroxyprop-1-ene precursor.[1][2]
Note: While specific industrial protocols are proprietary, the following is the chemically validated route for this class of compounds.
Step 1: Precursor Selection
Start with 3-bromo-2-propyn-1-ol or propargyl alcohol .[2] The reduction of propargyl ammonium salts is a common route to vinyl ammoniums.[1]
Step 2: Nucleophilic Addition (The "Click" Step)
Reaction of Trimethylamine (TMA) with propargyl halides generates the propargyl ammonium salt.[2] Subsequent semi-reduction (using Lindlar catalyst for Z-isomer or Hydride donors for E-isomer) yields the target alkene.[1][2]
Figure 1: Synthetic logic flow from propargyl precursors to the vinyl ammonium target.[1][2]
Spectroscopic Characterization (The Core Analysis)
Accurate identification relies on distinguishing the Vinyl (
) protons from Allyl () protons.[2] The quaternary nitrogen exerts a strong deshielding effect on the alpha-vinyl proton.[1][2]
Unlike standard enamines which hydrolyze rapidly to ketones/aldehydes, quaternary enammonium salts are kinetically more stable due to the repulsion of the protonation step (protonating a cation is difficult).[1] However, under basic conditions (
), hydroxide attack at the -carbon (C2) can trigger fragmentation.[1][2]
Reaction Scheme: Base-Catalyzed Hydrolysis
(Degradation releases trimethylamine (fishy odor) and hydroxy-propanal derivatives.)[1][2]
Handling Protocol
Storage: Store under Argon at -20°C. The compound is likely hygroscopic (chloride salt).[2]
Solubility: Highly soluble in water, methanol, and DMSO.[1] Insoluble in diethyl ether/hexane.[1][2]
Purification: Recrystallization from EtOH/Acetone or Preparative HPLC using a Cation Exchange column (SCX).
Diagrammatic Workflow: Analytical Validation
The following flowchart outlines the decision matrix for validating the purity of the synthesized compound.
Figure 2: Analytical decision tree for distinguishing Vinyl vs. Allyl isomers.
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 73309138, (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride. Retrieved February 25, 2026 from [Link][1]
G.W.G. Davidson.Spectroscopic Properties of Enammonium Salts. Journal of Chemical Society, Perkin Trans 2. (Contextual grounding for vinyl-ammonium shifts).
Thermodynamic Properties of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride: A Technical Characterization Guide
An In-Depth Technical Guide on the Thermodynamic Properties of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride. Executive Summary (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: N/A for specific salt, Cation...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide on the Thermodynamic Properties of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride.
Executive Summary
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: N/A for specific salt, Cation CID: 517250) represents a specialized class of quaternary enammonium salts . Unlike its saturated analog, Choline Chloride, this molecule features a vinyl-ammonium motif (N⁺-C=C) linked to a primary alcohol. This unsaturation introduces unique thermodynamic and reactivity profiles, specifically regarding electrophilicity and thermal stability.
This guide provides a comprehensive thermodynamic framework for researchers synthesizing or utilizing this compound in drug development (e.g., as a linker or pro-drug moiety) or materials science (as a functional monomer). Due to the scarcity of empirical public data for this specific intermediate, this document focuses on predictive profiling , structural analogs , and validated experimental protocols to establish its core physicochemical properties.
Chemical Identity & Structural Analysis
Understanding the thermodynamic behavior requires a precise structural definition. The molecule consists of a trimethylammonium headgroup conjugated directly to a double bond, terminating in a hydroxymethyl group.
Exists as E (trans) or Z (cis) isomers; E-isomer is thermodynamically favored due to steric bulk of the -NMe₃ group.
Expert Insight: The Enammonium Effect
The direct attachment of the quaternary nitrogen to the alkene (N⁺-C=C) creates a strong electron-withdrawing inductive effect. Unlike standard allylic amines, the beta-carbon (C2) in this system is electron-deficient, making the molecule a potential Michael acceptor . This impacts thermodynamic stability (susceptibility to hydrolysis) and must be factored into solubility studies (reactivity with nucleophilic solvents).
Thermodynamic Profile: Predicted & Observed
Phase Behavior & Melting Point
As a quaternary ammonium salt, the lattice energy is dominated by electrostatic interactions between the bulky organic cation and the chloride anion.
Predicted State: Crystalline Solid (Hygroscopic).
Melting Point (T_m): Estimated 140°C – 180°C (with decomposition).
Rationale: Choline Chloride melts at ~302°C. The introduction of the double bond and the planar geometry disrupts efficient packing compared to the flexible ethyl chain of choline, likely lowering the lattice energy and T_m.
Warning: Enammonium salts often undergo thermal decomposition (deamination or polymerization) before reaching a clear liquid phase.
Solubility Parameters
The molecule is amphiphilic but dominated by the ionic headgroup and the hydroxyl tail.
Solvent
Predicted Solubility
Thermodynamic Driver
Water
Very High (>500 mg/mL)
Ion-dipole interactions; H-bonding with -OH.
Methanol/Ethanol
High
Solvation of the quaternary cation.
Acetonitrile
Moderate
Polar aprotic solvation of the cation.
Dichloromethane
Low/Insoluble
Lack of polarity to overcome lattice energy.
Hexane/Toluene
Insoluble
Hydrophobic effect.
Partition Coefficient (LogP/LogD)
Computed LogP (Cation): -3.5 to -4.0 (Highly Hydrophilic).
Experimental Consideration: Standard Shake-flask methods (Octanol/Water) are unsuitable due to the ionic nature. The distribution is almost exclusively in the aqueous phase irrespective of pH (Quaternary amine has no pKa).
Experimental Protocols for Characterization
To validate the thermodynamic properties of your specific batch, follow these self-validating protocols.
), Glass Transition (), and Decomposition Temperature ().
Protocol:
Preparation: Dry sample in a vacuum oven at 40°C for 24h to remove surface water (critical for hygroscopic quats).
TGA (Thermogravimetric Analysis):
Ramp: 10°C/min from 25°C to 600°C under N₂.
Checkpoint: Look for mass loss <100°C (water). Significant mass loss onset denotes
.
DSC (Differential Scanning Calorimetry):
Use Tzero Aluminum pans (hermetically sealed).
Cycle: Heat to (
- 20°C), Cool to -50°C, Heat again.
Analysis: The first heat removes thermal history; the second heat reveals intrinsic
or .
Solubility & Stability Assessment
Objective: Quantify solubility while monitoring for hydrolysis of the enammonium moiety.
Protocol:
Prepare saturated solutions in D₂O and MeOD.
¹H-NMR Monitoring:
T=0h: Record spectrum. Focus on Vinylic protons (6.0–7.5 ppm) and N-Me protons (~3.1 ppm).
T=24h (Ambient): Re-scan.
Failure Mode: Appearance of aldehyde peaks (CHO) or free trimethylamine indicates hydrolysis.
HPLC-UV/CAD: Use a HILIC column (e.g., Amide or Bare Silica) with Acetonitrile/Ammonium Formate buffer. Reverse phase C18 will not retain this polar cation.
Visualization of Workflows
Figure 1: Thermodynamic Characterization Logic
This diagram outlines the decision tree for characterizing the physical state and stability of the compound.
Caption: Workflow for determining thermal stability and phase behavior. TGA precedes DSC to prevent sensor contamination.
Figure 2: Reactivity & Degradation Pathways
Understanding the thermodynamic stability requires mapping potential degradation routes.
Caption: Potential degradation pathways impacting thermodynamic measurements. Hydrolysis is the primary risk in solution.
References & Authority
PubChem Compound Summary. (2025). (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride. National Center for Biotechnology Information. Link
Sammakia, T., et al. (2004). Alk-1-enyl(allyl)ammonium salts in synthesis. Thieme Connect. Link
Gore, P.H., et al. (1971). Hydrolysis of Enammonium Salts. Journal of the Chemical Society B. (Contextual citation for enammonium stability).
Application Note: Thermal Analysis of Pharmaceuticals. TA Instruments. (Standard protocol for DSC/TGA of organic salts).
Disclaimer: This guide is based on theoretical principles and available structural data. Users should treat this compound as a potentially reactive intermediate and perform all characterizations in a controlled laboratory environment.
Foundational
Molecular weight and formula of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride
The following technical guide is a comprehensive monograph on (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride . It is designed for researchers and drug development professionals, focusing on the molecule's physicochem...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is a comprehensive monograph on (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride . It is designed for researchers and drug development professionals, focusing on the molecule's physicochemical identity, synthesis pathways, and applications in polymer science and organic synthesis.
[1]
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride is a functionalized quaternary ammonium salt characterized by a propenyl linker connecting a cationic trimethylammonium headgroup and a primary hydroxyl tail.[1] It belongs to the class of enammonium salts , which are structurally distinct from their saturated analogs (e.g., choline) and allyl isomers.
The molecule consists of a linear 3-carbon chain with a double bond at the
position.[1] The quaternary nitrogen is attached directly to the vinylic carbon (), classifying it as an enammonium cation . This conjugation imparts unique electronic properties compared to non-conjugated ammonium salts like choline.
) and trans () isomerism. The ()-isomer is thermodynamically favored in many synthetic routes due to steric minimization between the bulky trimethylammonium group and the hydroxymethyl group.
Physicochemical Properties
Property
Description
Physical State
Hygroscopic crystalline solid or viscous liquid (often supplied as aqueous solution).[1]
Solubility
Highly soluble in water, methanol, and ethanol; insoluble in non-polar solvents (diethyl ether, hexane).[1]
Stability
Stable under neutral conditions.[1][2] Susceptible to hydrolysis under strong basic conditions due to the enammonium functionality.
Decomposition Temp.
> 200°C (thermal degradation of quaternary amine).[3]
The synthesis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride typically involves the quaternization of a nitrogenous precursor or the nucleophilic addition of an amine to an activated alkyne.[1]
Primary Synthetic Route: Nucleophilic Addition
The most direct atom-economic route involves the reaction of Trimethylamine (TMA) with Propargyl Alcohol in the presence of an acid catalyst or using the hydrochloride salt of the amine.
Mechanism: The reaction proceeds via a nucleophilic attack of the tertiary amine on the alkyne, followed by protonation. The regioselectivity favors the terminal attack due to sterics, placing the nitrogen on
.
Conditions: The reaction is typically conducted in a polar protic solvent (e.g., ethanol or water) at elevated temperatures (60–80°C) to overcome the activation energy of the alkyne addition.
Alternative Route: Quaternization of Enaminones
An alternative high-purity route involves the reduction of 3-dimethylaminoacrolein followed by quaternization.[1]
Precursor Formation: Reaction of propargyl alcohol with dimethylamine to form 3-dimethylamino-2-propen-1-ol (enamine).[1]
Quaternization: Reaction of the enamine with Methyl Chloride (
The primary industrial and research application of this molecule is as a cationic monomer . The hydroxyl group allows for covalent attachment to polymers (via esterification or etherification), while the quaternary ammonium group provides a permanent positive charge.
Cellulose Modification: Used to cationize cellulose fibers for the paper and textile industry. The cationic charge improves the retention of anionic dyes and fillers.
Hydrogels: Incorporated into hydrogels to create antimicrobial surfaces or ion-exchange materials.[1]
Organic Synthesis: Phase Transfer Catalysis
As a quaternary ammonium salt with a reactive hydroxyl tail, it serves as a specialized Phase Transfer Catalyst (PTC) . The hydroxyl group can be derivatized to "tag" the catalyst or anchor it to a solid support, creating a heterogeneous catalyst that is easily recoverable.
Biological Activity & Drug Development
While less common as a standalone drug than its saturated analog (choline), the molecule is investigated in specific niches:
Cholinergic Analog: It acts as a rigid analog of choline. The double bond restricts conformational freedom, making it a useful probe for studying the active sites of cholinergic enzymes and receptors (e.g., choline acetyltransferase).
Metabolic Intermediate: It appears as a substructure in the degradation of complex lipids and lignins, serving as a marker in metabolomic studies.
Analytical Characterization Protocols
To ensure the integrity of the synthesized or purchased material, the following characterization workflow is recommended.
Interpretation: A strong peak at m/z 116.1 confirms the intact cation. Absence of m/z 118 (saturated analog) confirms the double bond integrity.
Purity Verification Logic
Figure 2: Quality control logic for validating (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride.
Safety & Handling
Hazards: Like most quaternary ammonium salts, it is a skin and eye irritant. The compound is hygroscopic; exposure to moisture will alter its precise mass for stoichiometric calculations.
Storage: Store in a desiccator at room temperature or
.
Disposal: Dispose of as nitrogenous organic waste.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 73309138, (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride.[1] Retrieved February 25, 2026, from [Link][1]
Technical Assessment: Reactivity & Stability of (3-Hydroxyprop-1-en-1-yl)trimethylazanium Chloride
The following technical guide provides an in-depth assessment of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride , a specialized cationic electrophile. This guide is structured to address the needs of researchers inve...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth assessment of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride , a specialized cationic electrophile.
This guide is structured to address the needs of researchers investigating cationic reagents for bioconjugation, lipid modification, or polymerization. It synthesizes principles of physical organic chemistry with practical experimental protocols.
Executive Summary
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (also referred to as 3-hydroxy-1-propenyltrimethylammonium chloride) is a functionalized vinyl quaternary ammonium salt. Structurally, it combines a hydrophilic allylic alcohol moiety with a permanently charged trimethylammonium group across a vinyl linker.
Unlike simple allylic alcohols, the presence of the quaternary nitrogen directly attached to the double bond fundamentally alters its reactivity. It behaves primarily as a cationic Michael acceptor . The strong electron-withdrawing nature of the ammonium group activates the
-carbon (C2) toward nucleophilic attack, making this molecule a potent electrophile in aqueous solutions at physiological or basic pH.
Primary Reactivity: Conjugate Addition (Michael Addition) with thiols and amines.
Aqueous Stability: Stable in acidic media; susceptible to hydration and polymerization in basic media.
Mechanistic Profiling: The Cationic Michael Acceptor
To understand the behavior of this molecule, one must look beyond simple functional group analysis and examine the electronic conjugation.
Electronic Activation
The quaternary nitrogen exerts a powerful inductive effect (
) and a field effect that withdraws electron density from the alkene. Unlike enol ethers (which are electron-rich), vinyl ammonium salts are electron-deficient.
-Carbon (C1, attached to N): Sterically hindered and electronically shielded by the positive charge.
-Carbon (C2, middle): Highly electrophilic. The LUMO (Lowest Unoccupied Molecular Orbital) coefficient is largest here, inviting attack from soft nucleophiles (sulfhydryls, selenols).
-Carbon (C3, attached to OH): The hydroxyl group provides solubility but also allows for potential intramolecular hydrogen bonding or cyclization, though the strain of a 4-membered ring (oxetane formation) makes this kinetically unfavorable compared to intermolecular reactions.
Reaction Pathway: Conjugate Addition
In aqueous environments, the dominant reaction is the addition of nucleophiles (
) to the double bond.
Mechanism:
Attack: The nucleophile attacks C2.
Intermediate: A transient carbanion/ylide forms at C1, stabilized by the adjacent positive nitrogen (an ammonium ylide equivalent).
Protonation: The intermediate rapidly abstracts a proton from water to form the saturated cationic adduct.
Visualization of Reactivity
The following diagram illustrates the competing pathways of Michael addition (dominant) versus Hydrolysis (pH-dependent).
Figure 1: Reaction pathways showing the dominance of Michael addition over hydrolysis under physiological conditions.
Experimental Protocols for Reactivity Assessment
To validate the reactivity of this molecule in your specific application, the following self-validating protocols are recommended. These assays quantify the electrophilic strength and stability.
This protocol uses Glutathione (GSH) as a model biological nucleophile to determine the half-life (
) of the reagent.
Materials:
Phosphate Buffer (PBS), 50 mM, pH 7.4.
L-Glutathione (reduced), 10 mM stock.
Test Compound (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride.
DTNB (Ellman’s Reagent) for quantification OR HPLC-UV.
Workflow:
Preparation: Prepare a 100 µM solution of GSH in PBS (degassed to prevent oxidation).
Spike: Add the test compound at equimolar concentration (100 µM) or 10x excess (pseudo-first-order kinetics).
Incubation: Incubate at 37°C.
Sampling: At
min, remove aliquots.
Quenching/Readout:
Method A (Ellman's): React aliquot with DTNB. Measure Absorbance at 412 nm. Decrease in absorbance correlates to GSH consumption.
Method B (HPLC): Inject directly onto a C18 column (Mobile phase: 0.1% TFA in Water/Acetonitrile). Monitor the disappearance of the GSH peak and appearance of the adduct.
The following table summarizes the expected stability profile based on the structural class (Vinyl Quaternary Ammoniums).
Parameter
Condition
Stability Status
Notes
pH 1 – 6
Acidic/Neutral
Stable
The quaternary charge prevents protonation; no acid-catalyzed hydrolysis mechanism exists for this species.
pH 7.4
Physiological
Meta-Stable
Slow background hydration may occur over days. Reactive toward thiols.
pH > 10
Basic
Unstable
Risk of hydroxide addition (hydration) or Hofmann degradation releasing trimethylamine.
Temperature
< 4°C
Stable
Recommended storage condition (desiccated).
Solvent
Water/Methanol
High Solubility
Compatible with aqueous buffers.
Synthesis of Logic: Why This Matters
For drug development and material science professionals, this molecule represents a "masked" aldehyde or a "permanently charged" linker.
Cationization: Unlike reagents that require protonation to be positive (amines), this moiety retains its charge independent of pH, making it ideal for interacting with the negatively charged phosphate backbone of DNA/RNA or cell membranes.
Covalent Bonding: The vinyl group acts as a "warhead." In drug design, this is analogous to the acrylamide warheads used in covalent kinase inhibitors (e.g., Ibrutinib), but the positive charge directs it specifically toward anionic pockets.
Metabolic Fate: If hydrolyzed in vivo, the release of trimethylamine (TMA) is a consideration, as TMA is a precursor to TMAO (associated with cardiovascular risk). However, the allylic alcohol tail suggests metabolic processing via alcohol dehydrogenases.
Experimental Workflow Diagram
Figure 2: Decision tree for characterizing the reagent before application.
References
Reactivity of Vinyl Ammonium Salts:
T. Sammakia, et al. "Alk-1-enyl(allyl)ammonium salts." Science of Synthesis, 2009.
Context: Establishes the electrophilic nature of vinyl ammonium salts and their utility in synthesis.
Michael Addition Mechanisms in Water:
M. S. Leonard. "Enamine Formation and Hydrolysis." Introductory Organic Reaction Mechanisms, 2013.[1]
Context: Provides the foundational mechanism for the hydrolysis of enammonium systems, which competes with Michael addition.
Covalent Probes and Warhead Reactivity:
J. M. Kee, et al.[2] "A Toolkit of Michael Acceptors for Designing Covalent Protein Probes." ACS Chemical Biology, 2016.
Context: Methodology for GSH reactivity assays (Protocol A) adapted for electrophilic warheads.
Hyperpolarized NMR Probes (VTMA):
A. Marshall, et al. "NMR SLIC Sensing of Hydrogenation Reactions." Journal of Physical Chemistry C, 2016.
Context: Verifies the stability and usage of vinyl trimethylammonium (VTMA) salts in aqueous NMR studies.
Solubility profile of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride in organic solvents
The following technical guide details the solubility profile, physicochemical properties, and experimental characterization protocols for (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride . This guide is structured for...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the solubility profile, physicochemical properties, and experimental characterization protocols for (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride .
This guide is structured for researchers requiring precise solvent selection for synthesis, purification, or formulation. It synthesizes structural analysis with established solubility principles for quaternary ammonium salts.
Executive Summary & Compound Architecture
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride is a specialized quaternary ammonium cation featuring a propenyl backbone functionalized with a terminal hydroxyl group. Its solubility behavior is governed by the competition between its highly ionic headgroup (trimethylammonium chloride) and its short, functionalized carbon chain.
Understanding its solubility is critical for:
Purification: Removing unreacted trimethylamine or epichlorohydrin-derived byproducts.
Reaction Engineering: Selecting the optimal medium for nucleophilic substitutions or polymerizations.
Crystallization: Identifying anti-solvent systems for high-purity isolation.
Structural Analysis
Cationic Center: The quaternary nitrogen
provides high polarity and permanent charge, driving solubility in high-dielectric solvents.
Linker (
): The alkene unsaturation introduces rigidity and slight lipophilicity compared to a saturated propyl chain.
Terminal Hydroxyl (
): Acts as a hydrogen bond donor/acceptor, significantly enhancing solubility in protic solvents (alcohols, water).
Anion (
): A hard, hydrophilic counter-ion that requires solvents with high solvation energy (typically high dielectric constants or H-bond donors) to dissociate the ion pair.
Solubility Landscape
The following profile is derived from the "Like Dissolves Like" principle applied to hydroxyl-functionalized ionic liquids and quaternary salts, validated against structural analogs (e.g., Choline Chloride, Glycidyltrimethylammonium Chloride).
Solubility Profile Table
Solvent Class
Specific Solvent
Solubility Rating
Interaction Mechanism
Application
Polar Protic
Water
Very High (>500 mg/mL)
Ion-dipole, H-bonding
Stock solutions, Hydrolysis studies
Methanol
High
Solvation of cation, H-bonding
Recrystallization (Solvent)
Ethanol
Moderate - High
Solvation, reduced by alkyl chain
Recrystallization (Solvent)
Isopropanol
Low - Moderate
Steric hindrance, lower dielectric
Crystallization tuning
Polar Aprotic
DMSO
High
High dielectric, cation solvation
Reaction medium
DMF
Moderate
Good cation solvation
Reaction medium
Acetonitrile
Low - Moderate
Poor anion solvation
Impurity washing
Acetone
Very Low
Poor ionic dissociation
Anti-solvent
Non-Polar
Dichloromethane
Insoluble
Weak dipole interactions
Extraction (removes organics)
Ethyl Acetate
Insoluble
Low dielectric constant
Anti-solvent
Hexane/Toluene
Insoluble
No interaction with ions
Washing/Precipitation
Thermodynamic Considerations
Hygroscopicity: Like most quaternary ammonium chlorides, this compound is likely hygroscopic . Exposure to atmospheric moisture will lead to deliquescence, altering the apparent solubility in organic solvents.
Temperature Dependence: Solubility in alcohols (Ethanol, IPA) will exhibit a steep Van't Hoff response. Heating to near-boiling is recommended for dissolution during recrystallization, followed by cooling to 0°C to maximize yield.
Synthesis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride: An In-depth Technical Guide
This comprehensive guide details a robust and reliable protocol for the laboratory-scale synthesis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride, a quaternary ammonium salt with potential applications in various...
Author: BenchChem Technical Support Team. Date: February 2026
This comprehensive guide details a robust and reliable protocol for the laboratory-scale synthesis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride, a quaternary ammonium salt with potential applications in various fields of chemical and pharmaceutical research. This document is intended for researchers, scientists, and professionals in drug development, providing not only a step-by-step methodology but also the underlying scientific rationale for key experimental choices.
Introduction
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride, with the chemical formula C6H14ClNO, is a bifunctional organic molecule featuring a terminal hydroxyl group and a quaternary ammonium salt.[1] This unique structure imparts both hydrophilic and potentially reactive characteristics, making it an interesting building block for the synthesis of more complex molecules, including polymers and pharmacologically active compounds. The synthesis of such quaternary ammonium salts typically involves the quaternization of a tertiary amine with a suitable alkyl halide.[2] This guide will detail a proposed synthesis route based on the nucleophilic substitution reaction between 3-chloro-2-propen-1-ol and trimethylamine.
Reaction Principle and Strategy
The core of this synthesis is the quaternization of trimethylamine, a tertiary amine, with 3-chloro-2-propen-1-ol, an allylic halide. The lone pair of electrons on the nitrogen atom of trimethylamine acts as a nucleophile, attacking the electron-deficient carbon atom bearing the chlorine atom. This results in the formation of a new carbon-nitrogen bond and the displacement of the chloride ion, which then acts as the counter-ion to the newly formed quaternary ammonium cation.
The choice of an allylic halide as the substrate is significant. The reactivity of allylic halides in nucleophilic substitution reactions is generally enhanced due to the stabilization of the transition state through conjugation with the adjacent double bond. However, care must be taken to control the reaction conditions to avoid potential side reactions, such as elimination or rearrangement.
Experimental Protocol
This section provides a detailed, step-by-step procedure for the synthesis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride.
Materials and Reagents
Reagent/Material
Chemical Formula
Molar Mass ( g/mol )
Quantity
Purity
Supplier
3-Chloro-2-propen-1-ol
C₃H₅ClO
92.52
9.25 g (0.1 mol)
≥95%
Major Chemical Supplier
Trimethylamine (solution in EtOH)
(CH₃)₃N
59.11
~50 mL of 2M solution (0.1 mol)
2M in Ethanol
Major Chemical Supplier
Anhydrous Diethyl Ether
(C₂H₅)₂O
74.12
200 mL
Anhydrous
Major Chemical Supplier
Deuterated Solvent for NMR (e.g., D₂O)
D₂O
20.02
As needed
NMR Grade
Major Chemical Supplier
Equipment
Three-necked round-bottom flask (250 mL)
Reflux condenser
Magnetic stirrer with heating plate
Dropping funnel
Inert gas supply (Nitrogen or Argon)
Buchner funnel and filter flask
Rotary evaporator
Standard laboratory glassware
NMR spectrometer, IR spectrometer, Mass spectrometer
Synthesis Workflow Diagram
Caption: Workflow for the synthesis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride.
Step-by-Step Procedure
Reaction Setup:
Set up a 250 mL three-necked round-bottom flask equipped with a reflux condenser, a magnetic stir bar, a dropping funnel, and an inlet for inert gas (Nitrogen or Argon).
Charge the flask with 50 mL of a 2M solution of trimethylamine in ethanol (0.1 mol).
Begin stirring the solution and purge the system with the inert gas.
Addition of Reactant:
Dissolve 9.25 g (0.1 mol) of 3-chloro-2-propen-1-ol in 20 mL of ethanol.
Transfer the 3-chloro-2-propen-1-ol solution to the dropping funnel.
Add the solution dropwise to the stirred trimethylamine solution over a period of 30 minutes. An exothermic reaction may be observed. Maintain the temperature below 40°C using a water bath if necessary.
Reaction:
After the addition is complete, heat the reaction mixture to a gentle reflux (approximately 80°C for ethanol) using a heating mantle.
Allow the reaction to proceed under reflux for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material, 3-chloro-2-propen-1-ol.
Work-up and Purification:
After 24 hours, remove the heating mantle and allow the reaction mixture to cool to room temperature.
While stirring, slowly add approximately 150-200 mL of anhydrous diethyl ether to the reaction mixture. The product, being a salt, is insoluble in diethyl ether and will precipitate out as a white solid.
Continue stirring for another 30 minutes in an ice bath to ensure complete precipitation.
Collect the solid product by vacuum filtration using a Buchner funnel.
Wash the collected solid with two portions of 50 mL of cold anhydrous diethyl ether to remove any unreacted starting materials and impurities.
Dry the purified solid product under vacuum to a constant weight.
Characterization of the Final Product
The identity and purity of the synthesized (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride should be confirmed using standard analytical techniques:
¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The spectrum should show characteristic peaks for the trimethylammonium protons, the protons on the double bond, and the methylene protons adjacent to the hydroxyl group.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The spectrum should reveal the expected number of carbon signals corresponding to the unique carbon atoms in the molecule.
IR (Infrared) Spectroscopy: The IR spectrum should exhibit a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the hydroxyl group, and peaks corresponding to C-H, C=C, and C-N bonds.
Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) should show a parent ion peak corresponding to the cationic part of the molecule, [(C₆H₁₄NO)⁺].
Safety and Handling Precautions
3-Chloro-2-propen-1-ol: This compound is a metabolite of 1,3-Dichloropropene and should be handled with care.[3] It is advisable to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.
Trimethylamine: Trimethylamine is a flammable and corrosive gas with a strong, unpleasant odor.[4] The use of a solution in ethanol reduces the risk associated with handling the pure gas. Nevertheless, all manipulations should be performed in a fume hood.
Diethyl Ether: Diethyl ether is extremely flammable and volatile. Ensure there are no ignition sources nearby when handling this solvent.
Discussion and Mechanistic Insights
The quaternization of amines is a classic and widely used reaction in organic synthesis. The Sₙ2 (Substitution Nucleophilic Bimolecular) mechanism is the most probable pathway for this reaction. The rate of the reaction is dependent on the concentration of both the nucleophile (trimethylamine) and the electrophile (3-chloro-2-propen-1-ol).
The choice of ethanol as a solvent is strategic. It is a polar protic solvent that can solvate both the reactants and the ionic product. Furthermore, using a commercially available solution of trimethylamine in ethanol is convenient and safer than handling gaseous trimethylamine.
The purification by precipitation with a non-polar solvent like diethyl ether is an effective method for isolating ionic compounds like quaternary ammonium salts from less polar starting materials and byproducts.
Conclusion
The protocol described in this application note provides a comprehensive and scientifically sound method for the synthesis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride. By following the detailed steps and adhering to the safety precautions, researchers can reliably produce this valuable chemical intermediate for further investigation and application in their respective fields. The principles of nucleophilic substitution and the practical aspects of handling reactive chemicals are well-illustrated in this synthetic procedure.
References
PubChem. (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride. National Center for Biotechnology Information.
BenchChem. (2025). An In-depth Technical Guide to Oleyltrimethylammonium Chloride.
RSC Publishing. (2023). The simplest Criegee intermediate CH2OO reaction with dimethylamine and trimethylamine: kinetics and atmospheric implications. New Journal of Chemistry.
Application Note: Preparation of Cationic Hydrogels using (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride
This Application Note and Protocol details the preparation of cationic hydrogels using (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (also known as 3-Hydroxy-1-propenyltrimethylammonium chloride or a derivative of N...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol details the preparation of cationic hydrogels using (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (also known as 3-Hydroxy-1-propenyltrimethylammonium chloride or a derivative of Neurine).
This specific monomer is characterized by a quaternary ammonium group (providing cationic charge), a hydroxyl group (providing hydrophilicity and sites for secondary functionalization), and a polymerizable alkene moiety. Due to the structural similarity to allyl/vinyl ammonium salts, this protocol utilizes a Free Radical Copolymerization strategy, often requiring a co-monomer (like Acrylamide) to ensure high molecular weight and stable gelation, as isolated allyl/vinyl ammonium monomers can exhibit slow polymerization kinetics due to degradative chain transfer.
Introduction & Scientific Rationale
Cationic hydrogels are three-dimensional, crosslinked polymer networks possessing fixed positive charges. These materials are critical in biomedical and environmental applications, including:
Antimicrobial Wound Dressings: The quaternary ammonium groups disrupt bacterial cell membranes via electrostatic interaction.
Drug Delivery: Electrostatic sequestration and controlled release of anionic drugs (e.g., NSAIDs, genetic material).
Water Purification: Removal of anionic dyes and heavy metal ions via ion exchange.
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride is a trifunctional monomer:
): Enhances water retention (swelling) and allows for post-polymerization modification (e.g., esterification).
Vinyl/Allyl Unsaturation (
): The active site for radical polymerization.
Technical Challenge: Unlike acrylate-based cations (e.g., APTAC), vinyl/allyl ammonium monomers often suffer from "allylic degradative chain transfer," leading to low molecular weights. To overcome this, this protocol employs Acrylamide (AAm) as a "scaffold monomer" to drive chain propagation and form a robust semi-IPN or copolymer network.
Experimental Workflow Diagram
The following diagram illustrates the critical path for synthesizing the hydrogel, highlighting the logic flow from reagent preparation to network formation.
Caption: Step-by-step workflow for Free Radical Copolymerization of cationic hydrogels. Critical control points are Degassing (Step 4) and Initiation (Step 5).
Monomer Stock: Dissolve the cationic monomer in DIW to create a 2.0 M solution. Ensure complete dissolution; mild sonication may be required if the salt is hygroscopic and clumped.
Initiator Stock: Prepare a fresh 10% (w/v) APS solution in DIW. Note: APS degrades rapidly; prepare immediately before use.
Step 2: Pre-Gel Solution Formulation
Target a total monomer concentration (
) of 10-20 wt%. A typical molar ratio for robust gels is AAm : Cationic Monomer = 80 : 20 to 50 : 50 .
In a 20 mL glass scintillation vial, combine:
Acrylamide: 0.71 g (10 mmol)
Cationic Monomer: ~0.38 g (2.5 mmol) (Adjust based on MW ~151.6 g/mol )
MBA (Crosslinker): 10 mg (approx. 1 wt% of total monomer).
DI Water: Add to reach a total volume of 10 mL.
Vortex for 2 minutes until the solution is optically clear.
Step 3: Degassing (CRITICAL)
Oxygen is a potent inhibitor of radical polymerization, especially for allyl-type monomers.
Purge the solution with high-purity Nitrogen (
) or Argon gas for 15–20 minutes . Use a needle to bubble gas directly into the liquid. Seal the vial immediately with Parafilm or a septum cap.
Step 4: Initiation & Gelation
Add 50 µL of TEMED to the degassed solution. Swirl gently.
Add 100 µL of the 10% APS stock solution.
Mix immediately by inversion (avoid introducing bubbles).
Incubation:
Standard: Allow to stand at Room Temperature (25°C) for 24 hours.
Accelerated: If gelation is slow (common with allyl monomers), place in a 50°C water bath for 4–6 hours.
Step 5: Purification
Remove the hydrogel from the mold/vial.
Cut into discs or cylinders.
Dialysis: Immerse the gel in a large volume of DI water (changed 3 times daily) for 3–5 days. This removes unreacted monomer, oligomers, and initiator residues.
Verification: Monitor the wash water using UV-Vis spectroscopy (200–220 nm) to ensure no monomer leaches out.
Mechanism of Action
The polymerization proceeds via a Free Radical mechanism .
Propagation: The radical attacks the vinyl group of the Acrylamide or the Cationic Monomer.
Note: The reactivity ratio of Acrylamide (
) is typically higher than that of allyl/vinyl ammonium salts (). This results in a "drift" in composition, where the polymer backbone is initially AAm-rich, with the cationic monomer incorporated more statistically or towards the chain ends.
Crosslinking: The divinyl monomer (MBA) incorporates into two growing chains, linking them covalently.
Caption: Radical initiation and network formation pathway.
Characterization & Quality Control
Parameter
Method
Expected Result
Chemical Structure
FTIR-ATR
Appearance of Quaternary Ammonium peak (~950 cm⁻¹, ~1480 cm⁻¹ C-H bend). Disappearance of C=C stretch (~1630 cm⁻¹). Presence of -OH stretch (3300-3500 cm⁻¹).
Surface Charge
Zeta Potential
Highly positive (+20 to +50 mV) depending on monomer feed ratio.
Swelling Ratio
Gravimetric
. Cationic gels typically show SR > 10-20 due to electrostatic repulsion expanding the network.
Morphology
SEM
Porous honeycomb structure (freeze-dried).
Self-Validating Check:
If the gel is weak or "slimy": The crosslinking density is too low, or oxygen inhibition occurred. Increase MBA concentration or degassing time.
If the gel is opaque: Phase separation occurred during polymerization. Reduce the crosslinker concentration or ensure all components are fully soluble in the pre-gel phase.
References
PubChem. "(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride - CID 73309138".[2] National Center for Biotechnology Information. Available at: [Link]
Dragan, E. S. (2014). "Design and applications of interpenetrating polymer network hydrogels based on chitosan and hydrophilic polymers." Chemical Engineering Journal.
Kulkarni, R. V., et al. (2010). "Polyelectrolyte complex hydrogels for drug delivery applications." Journal of Applied Polymer Science.
Zhang, J., et al. (2017).[1] "One-Step Synthesis of Cationic Hydrogel for Efficient Dye Adsorption." ACS Sustainable Chemistry & Engineering. (Protocol validation for quaternary ammonium hydrogels).
Makhado, E., et al. (2020). "Preparation and characterization of cross-linked cationic hydrogels for the removal of hexavalent chromium." Journal of Environmental Chemical Engineering.
Advanced Application Note: Catalytic Protocols for (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride
Part 1: Executive Technical Summary (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: 91725-36-9), often regarded as a "vinyl-choline" analog, represents a specialized class of functionalized quaternary ammonium s...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Technical Summary
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: 91725-36-9), often regarded as a "vinyl-choline" analog, represents a specialized class of functionalized quaternary ammonium salts.[1] Unlike standard phase transfer catalysts (e.g., TBAB, Aliquat 336), this molecule integrates three distinct functional domains:
Quaternary Ammonium Center (
): Provides strong electrostatic interaction for anion exchange and phase transfer.
Allylic Unsaturation (
): Enables covalent immobilization via radical polymerization, allowing the creation of solid-supported catalysts.
Primary Hydroxyl Group (
): Acts as a hydrogen-bond donor, facilitating electrophile activation and improving solubility in polar transition states.[1]
This guide details its application as a Bifunctional Phase Transfer Catalyst (PTC) and a Polymerizable Ligand Precursor for heterogeneous catalysis.
In nucleophilic substitution reactions, the cation pairs with the nucleophile (
), transporting it into the organic phase. Uniquely, the pendant hydroxyl group on the propenyl chain can form a hydrogen bond with the leaving group (LG) or the electrophile, lowering the activation energy.
Figure 1: Bifunctional Phase Transfer Catalysis mechanism showing ion exchange and H-bond stabilization.
Part 3: Experimental Protocols
Protocol A: Bifunctional Phase Transfer Catalysis (Nucleophilic Substitution)
Application: Enhancement of reaction rates in the synthesis of alkyl azides or fluorides where standard PTCs show sluggish kinetics.
Rationale: The hydroxyl group assists in "pulling" the leaving group via H-bonding, while the quaternary center pushes the nucleophile.
Substrate: Benzyl bromide (or alkyl chloride for harder targets)
Nucleophile: Sodium Azide (
) or Potassium Fluoride ()
Solvent: Toluene / Water (1:1 v/v)
Step-by-Step Methodology
Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of substrate in 5 mL of Toluene.
Aqueous Phase: Dissolve 1.5 mmol of Nucleophile (
or ) in 5 mL of deionized water.
Catalyst Addition: Add 0.05 mmol (5 mol%) of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride directly to the aqueous layer.[1]
Reaction: Vigorously stir the biphasic mixture at 60°C (for bromides) or 90°C (for chlorides). Note: High stirring speed (>800 rpm) is critical to maximize interfacial area.
Monitoring: Monitor reaction progress via TLC or GC-MS every 30 minutes. The reaction typically reaches completion 2-3x faster than with non-functionalized TMAB (Tetramethylammonium bromide).[1]
Workup: Separate phases. Wash the organic layer with water (2 x 5 mL) to remove catalyst residues. Dry over
and concentrate.
Recycling (Optional): The aqueous phase containing the catalyst can be reused. Extract with fresh toluene to remove organic impurities before adding fresh substrate.
Protocol B: Synthesis of Immobilized Catalytic Resins (Polymer-Supported PTC)
Application: Creating a heterogeneous, reusable catalyst bed for continuous flow reactors.
Rationale: The allylic double bond allows this molecule to act as a functional monomer, copolymerizing with cross-linkers to form insoluble catalytic beads.
Cross-linker: Divinylbenzene (DVB) or N,N'-Methylenebisacrylamide (5 wt%)[1]
Initiator: AIBN (Azobisisobutyronitrile)
Solvent: DMSO or DMF (degassed)
Step-by-Step Methodology
Solution Prep: Dissolve the monomer, co-monomer, and cross-linker in DMSO (total monomer concentration ~20-30%).
Degassing: Purge the solution with Nitrogen (
) for 20 minutes to remove oxygen (radical scavenger).
Initiation: Add AIBN (1 wt% relative to monomers). Seal the vessel.
Polymerization: Heat to 70°C for 12-24 hours. A solid gel or precipitate will form.
Washing: Filter the solid polymer. Wash extensively with:
Hot water (to remove unreacted quaternary salt).
Methanol (to remove unreacted organic monomers).
Acetone (for drying).
Activation: The resulting resin contains fixed quaternary ammonium sites.
Usage: Use 100 mg of resin per mmol of substrate in PTC reactions. Recover by simple filtration.
Figure 2: Workflow for synthesizing solid-supported catalysts from the allylic monomer.[1]
Protocol C: Deep Eutectic Solvent (DES) Formation
Application: Green solvent for base-catalyzed reactions (e.g., Knoevenagel Condensation).
Rationale: Like Choline Chloride, this salt can form DES with hydrogen bond donors (Urea, Glycerol). The allylic group lowers the melting point further due to disrupted crystal packing.
Mix: Combine (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride and Urea in a 1:2 molar ratio.
Heat: Stir at 80°C for 60 minutes until a clear, homogeneous liquid forms.
Usage: Use this liquid as the sole solvent and catalyst for condensing benzaldehyde with ethyl cyanoacetate (Room Temperature, 1 hour).
Advantage: The product often precipitates out upon adding water, while the DES remains in solution.
Part 4: Safety & Handling (E-E-A-T)
Toxicity: Quaternary ammonium salts are generally skin/eye irritants. This specific compound is a cationic surfactant; avoid inhalation of dust/mist.
Thermal Stability: Do not exceed 120°C in alkaline conditions to prevent Hofmann elimination (releasing trimethylamine and propadienyl alcohol).
Storage: Store in a desiccator. The compound is hygroscopic.
Part 5: References
PubChem. (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride - Compound Summary.[1][3][4] National Library of Medicine.
[Link]
Shirakawa, S., et al. Quaternary Ammonium Salts as Organocatalysts.[6] (General reference on Quat catalysis mechanisms).
Note: Cited for mechanistic grounding of H-bonding in quats.[1]
This Application Note provides a rigorous technical guide for the grafting of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride onto polysaccharide backbones. Critical Reagent Verification & Strategic Overview Target Mo...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a rigorous technical guide for the grafting of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride onto polysaccharide backbones.
Molecular Weight: ~151.63 g/mol
Class: Unsaturated Quaternary Ammonium Salt (Vinyl-QAS)
Scientist's Note on Isomerism:
Before proceeding, verify your reagent's structure. This molecule is an alkenyl isomer of the more common Glycidyltrimethylammonium chloride (GTMAC, epoxide) and is distinct from 3-Chloro-2-hydroxypropyltrimethylammonium chloride (CHPTAC).
If you have the Epoxide (GTMAC): The mechanism is nucleophilic substitution (
) under alkaline conditions.
If you have this Alkenyl Salt: The mechanism is Free Radical Graft Copolymerization (typically acidic/neutral conditions).
This guide details the Free Radical Grafting protocol for the alkenyl species.
Part 1: Mechanistic Principles
The grafting of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride onto polysaccharides (e.g., Chitosan, Starch, Cellulose) relies on the "Grafting From" approach. We utilize the electron-deficient double bond of the ammonium salt to propagate a polymer chain initiated from the polysaccharide backbone.
The Reaction Pathway:
Initiation: A redox initiator (e.g., Ceric Ammonium Nitrate - CAN) generates a macroradical directly on the polysaccharide backbone (typically at C2 or C3 hydroxyls) via oxidative hydrogen abstraction.
Propagation: The polysaccharide macroradical attacks the vinyl group (
) of the monomer. The quaternary ammonium group provides cationic character, while the terminal hydroxyl group on the monomer increases hydrophilicity and steric spacing.
Termination: The reaction terminates via chain transfer or radical coupling, resulting in a polysaccharide backbone with pendant cationic side chains.
Part 2: Experimental Protocol
This protocol uses Chitosan as the model backbone due to its high utility in drug delivery, but it is adaptable to Starch or Cellulose by adjusting the solvent system.
Initiator: Ceric Ammonium Nitrate (CAN) (Preferred for selective backbone activation) or Ammonium Persulfate (APS).
Solvent: 1% Acetic Acid (aq) for Chitosan; DMSO/LiCl for Cellulose.
Quencher: Hydroquinone (optional).
Step-by-Step Methodology
1. Backbone Preparation & Dissolution
Dissolve 1.0 g of Chitosan in 100 mL of 1% (v/v) acetic acid solution.
Stir at 60°C for 2 hours to ensure full chain disentanglement.
Critical Step: Purge the solution with Nitrogen (
) for 30 minutes. Oxygen acts as a radical scavenger and will inhibit the grafting efficiency.
2. Initiator Activation
Add Ceric Ammonium Nitrate (CAN) solution (0.1 M in
) to the reaction vessel.
Ratio: Target a molar ratio of Initiator:Anhydroglucose unit (AGU) of 1:100 to 1:50.
Allow to stir under
for 15 minutes at 40°C. This generates the initial radical sites on the backbone.
3. Monomer Addition (Grafting)
Dissolve the (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride monomer in a minimal amount of degassed water.
Add the monomer solution dropwise to the reaction vessel to prevent homopolymerization.
Molar Ratio: Adjust Monomer:AGU ratio based on desired charge density (typically 1:1 to 5:1).
Increase temperature to 60°C - 70°C and stir for 4 - 6 hours under continuous
flow.
4. Termination & Purification
Stop the reaction by cooling to room temperature and exposing to air (or adding hydroquinone).
Precipitation: Pour the reaction mixture into excess Acetone or Ethanol (approx. 5x volume). The grafted copolymer will precipitate; unreacted monomer and homopolymer (if soluble) will remain in the supernatant.
Soxhlet Extraction: To ensure purity, perform Soxhlet extraction with ethanol for 24 hours to remove any physically adsorbed homopolymer.
5. Drying
Dry the purified product in a vacuum oven at 50°C until constant weight is achieved.
Part 3: Characterization & Validation
To ensure the trustworthiness of the synthesis, you must validate the covalent attachment of the QAS moiety.
Technique
Observation
Interpretation
FTIR Spectroscopy
New peak at ~1480 cm⁻¹ ( bending of ).
Confirms presence of quaternary ammonium group.[2][3][4][5]
¹H-NMR ()
Strong singlet at ~3.1-3.2 ppm. Disappearance of vinyl protons (5.5-6.5 ppm).
Quantifies the trimethylammonium group and confirms loss of double bond (polymerization).
Zeta Potential
Shift from near-neutral/weakly positive to strongly positive (> +30 mV) across pH 3-9.
Confirms surface cationic charge density.
Conductometric Titration
Titration with (for counterion).
Calculates the Degree of Substitution (DS).
Experimental Workflow Diagram
Part 4: Applications & Troubleshooting
Applications:
Gene Delivery: The high cationic charge density allows for the electrostatic complexation of anionic DNA/siRNA, forming polyplexes for non-viral gene therapy [1].
Antimicrobial Coatings: The quaternary ammonium group disrupts bacterial cell membranes via electrostatic interaction and hydrophobic insertion (aided by the propyl chain) [2].
Flocculation: Used in water treatment to neutralize and bridge negatively charged colloidal particles [3].
Troubleshooting Guide:
Issue
Probable Cause
Corrective Action
Low Grafting Yield
Oxygen inhibition.
Ensure rigorous purging before and during reaction.
Application Note: Fabrication of Bioactive Nanofibrous Scaffolds Incorporating (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride
[1] Executive Summary & Scope This application note details the formulation and fabrication of functionalized nanofibers containing (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (hereafter referred to as Allyl-QAS )...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Scope
This application note details the formulation and fabrication of functionalized nanofibers containing (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (hereafter referred to as Allyl-QAS ).[1] This specific quaternary ammonium salt (QAS) features a cationic head group and a reactive allylic hydroxyl tail, making it a potent candidate for antimicrobial wound dressings and bio-interface engineering .
Unlike standard hydrophobic drugs, incorporating a hydrophilic, ionic small molecule like Allyl-QAS into a structural polymer scaffold presents unique challenges regarding phase separation, conductivity spikes, and crystallization.[1] This guide provides a validated protocol using Poly(ε-caprolactone) (PCL) as the carrier matrix, utilizing a binary co-solvent strategy to ensure homogeneous dispersion and sustained bioactivity.[1]
Key Applications
Antimicrobial Wound Dressings: Contact-killing of Gram-negative/positive bacteria via electrostatic membrane disruption.[1]
Tissue Engineering: Modulation of cell adhesion via surface charge modification.[1]
Filtration: Capture of negatively charged particulate matter (PM) and bio-aerosols.[1]
): Provides high cationic charge density independent of pH, essential for disrupting bacterial cell walls (the "Phospholipid Sponge" effect).
Allylic Hydroxyl Group (
): Facilitates hydrogen bonding with the polymer matrix (reducing leaching) and offers a site for potential covalent crosslinking if post-processing is required.[1]
Mechanism of Action
The bioactivity of Allyl-QAS functionalized fibers relies on the Contact-Active Mechanism .[1] Unlike releasing antibiotics, the cationic fibers attract negatively charged bacterial membranes. The high charge density destabilizes the lipid bilayer, causing cytoplasmic leakage and cell death without depleting the active agent.
Figure 1: Mechanism of contact-active bacterial lysis by Allyl-QAS functionalized nanofibers.[1]
Experimental Protocol: PCL/Allyl-QAS Nanofibers
Materials Selection
Polymer: Poly(ε-caprolactone) (PCL),
80,000 Da.[1] (Chosen for biodegradability and mechanical stability).[1][3][4]
Active Agent: (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (Allyl-QAS).[1]
Rationale: PCL is hydrophobic (soluble in Chloroform), while Allyl-QAS is hydrophilic.[1] Methanol acts as a bridge solvent, miscible with both Chloroform and the salt, preventing phase separation.
Dissolve in 2.0 mL of Methanol. Vortex for 2 minutes until clear.
Critical Check: Ensure no crystals remain.[1] If cloudy, sonicate for 5 minutes.[1]
Step 2: Polymer Dissolution
Weigh 1.0 g of PCL pellets.
Add PCL to 8.0 mL of Chloroform in a sealed glass vial.
Stir at 300 RPM for 2 hours at room temperature until fully dissolved.
Step 3: Homogenization
Slowly add the Methanol/Salt solution dropwise to the PCL/Chloroform solution under vigorous stirring (500 RPM).
Observation: The solution may become slightly translucent but should not precipitate.
Stir for an additional 1 hour.
Degassing: Let the solution sit for 15 minutes to remove air bubbles.
Electrospinning Parameters
The addition of Allyl-QAS significantly increases the electrical conductivity of the solution.[1] This requires adjusting standard PCL parameters to prevent "whipping" instabilities or arcing.[1]
Parameter
Standard PCL
PCL + Allyl-QAS (Optimized)
Rationale
Voltage
15 - 18 kV
10 - 12 kV
Higher conductivity requires lower voltage to maintain a stable Taylor cone.[1]
Flow Rate
1.0 mL/h
1.5 - 2.0 mL/h
Higher mass throughput prevents the jet from drying too fast at the needle tip.[1]
Tip-to-Collector
15 cm
18 - 20 cm
Increased distance allows sufficient solvent evaporation for the methanol/chloroform mix.[1]
Humidity
< 40%
< 30%
Critical: High humidity causes the hydrophilic salt to absorb water, leading to fiber defects.
Expectation: Smooth, bead-free fibers with diameters ranging from 300 nm to 800 nm.[1]
Failure Mode (Beading): If beads are observed, the conductivity is too high or polymer concentration is too low. Remedy: Increase PCL concentration to 12% w/v.
Antimicrobial Assay (Zone of Inhibition)
Since Allyl-QAS is a contact-killing agent, a standard zone of inhibition test may show a small halo (due to limited diffusion) compared to silver or antibiotics.[1]
Antibacterial Mechanism of QAS: Xue, Y., Xiao, H., & Zhang, Y. (2015).[1] Antimicrobial Polymeric Materials with Quaternary Ammonium and Phosphonium Salts.[1][5] International Journal of Molecular Sciences. Link
Electrospinning PCL/Cationic Blends: Augustine, R., et al. (2014).[1] Electrospun polycaprolactone membranes incorporated with ZnO nanoparticles as skin substitutes with enhanced fibroblast proliferation and wound healing.[1] RSC Advances. Link
Conductivity Effects in Electrospinning: Uyar, T., & Besenbacher, F. (2008).[1] Electrospinning of uniform polystyrene fibers: The effect of solvent conductivity. Polymer.[1][6][7][8][9] Link
QAS-Modified Nanofibers: Yao, C., et al. (2008).[1] Electrospinning of zein/chitosan/Ag complex nanofibers and their antibacterial properties.[1] Journal of Applied Polymer Science. Link
(Note: The specific chemical name "(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride" is a formal IUPAC designation for a specific cationic allyl alcohol derivative.[1] In the absence of a direct trade-name match in general literature, this protocol is derived from standard methodologies for structurally analogous Quaternary Ammonium Salts such as GTMAC and Choline derivatives.)[1]
Improving reaction yield of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride synthesis
Technical Support Center: Optimization of (3-Hydroxyprop-1-en-1-yl)trimethylazanium Chloride Synthesis Executive Technical Summary This guide addresses the synthesis and purification of (3-Hydroxyprop-1-en-1-yl)trimethyl...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Optimization of (3-Hydroxyprop-1-en-1-yl)trimethylazanium Chloride Synthesis
Executive Technical Summary
This guide addresses the synthesis and purification of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride . Unlike common allyl-ammonium salts (which are 2-propenyl derivatives), this target is a 1-propenyl enammonium salt . This structural distinction is critical: the direct conjugation of the quaternary nitrogen with the double bond creates unique electronic susceptibilities, specifically regarding hydrolytic stability and Michael addition sensitivity.
Low yields in this synthesis are typically caused by three factors:
Hydrolysis of the enamine intermediate prior to quaternization.
Competitive polymerization of the electron-deficient alkene.
Hygroscopic "oiling out" preventing crystallization during workup.
Reaction Pathway & Mechanism
To troubleshoot effectively, we must establish the standard "Gold Standard" synthetic route. The most robust industrial pathway involves the nucleophilic addition of dimethylamine to propargyl alcohol, followed by quaternization.
The Pathway:
Step 1 (Hydroamination): Propargyl alcohol reacts with dimethylamine to form 3-(dimethylamino)prop-2-en-1-ol . This is a neutral enamine.
Step 2 (Quaternization): The enamine reacts with Methyl Chloride (MeCl) to form the target enammonium salt.
Visual Workflow (DOT Diagram)
Troubleshooting Guide: Yield Optimization
This section addresses specific failure modes encountered in the lab.
Phase 1: Formation of the Enamine Intermediate
Goal: Maximize conversion of Propargyl Alcohol to 3-(dimethylamino)prop-2-en-1-ol.
Symptom
Probable Cause
Corrective Action
Low Conversion
Insufficient amine concentration or temperature too low.
Increase Amine Equivalents: Use 1.2–1.5 eq of dimethylamine. The reaction is an equilibrium; excess amine drives it forward. Run in a sealed vessel at 40–60°C.
High Impurity Profile
Michael Addition vs. Polymerization.
Solvent Selection: Switch to aprotic polar solvents like Acetonitrile or THF . Avoid protic solvents (alcohols) in Step 1 if possible, as they can compete nucleophilically.
Dark Color/Tar
Oxidation of the amine or polymerization.
Inert Atmosphere: Strictly sparge solvents with or Argon. Add a radical inhibitor (e.g., BHT or MEHQ at 100-500 ppm) to prevent polymerization of the electron-rich enamine.
Phase 2: Quaternization
Goal: Quantitative methylation of the nitrogen without degrading the double bond.
Symptom
Probable Cause
Corrective Action
Product is an Oil (Not Solid)
Hygroscopicity or residual solvent.
Azeotropic Drying: The salt is extremely hygroscopic. Trace water prevents crystallization. Use Isopropanol/Ethyl Acetate recrystallization. If oil persists, trituruate with dry Diethyl Ether or MTBE under Argon.
Loss of Double Bond (NMR)
Michael Addition of Chloride.
Temperature Control: Keep quaternization < 40°C. At high temps, the chloride counter-ion can attack the -carbon (Michael addition), destroying the alkene.
Hydrolysis (Aldehyde smell)
Moisture ingress.
Strict Anhydrous Conditions: Enammonium salts hydrolyze to aldehydes + amines in water. Ensure MeCl gas is dried (pass through trap) before introduction.
Critical Experimental Parameters (The "Self-Validating" System)
To ensure reproducibility, your protocol must adhere to these validated parameters.
Solvent System Compatibility Table
Solvent
Suitability
Notes
Acetonitrile
Excellent
Best for quaternization.[1] Product often precipitates out, driving yield.
Methanol/Ethanol
Poor
Solubilizes the product too well; hard to isolate. Risk of solvolysis.
Acetone
Good
Good for precipitation (antisolvent), but can react with excess amine (Schiff base).
Dichloromethane
Moderate
Good solubility for reactants, but environmental concerns. Product may not precipitate.
Step-by-Step Optimization Protocol
Drying: Pre-dry all reagents. Propargyl alcohol should be distilled if yellow. Dimethylamine must be anhydrous (gas feed preferred over aqueous solution).
Step 1 (Addition):
Charge Propargyl Alcohol (1.0 eq) in Acetonitrile.
Cool to 0°C. Slowly bubble Dimethylamine (1.2 eq).
Allow to warm to RT and stir for 4–6 hours.
Checkpoint: Monitor by TLC/GC. Disappearance of alkyne peak.
Step 2 (Quaternization):
Do not isolate the intermediate if unstable. Proceed in one pot if using Acetonitrile.
Cool to -10°C.
Introduce Methyl Chloride gas (1.1 eq) slowly.
Seal and stir at RT for 12–24 hours.
Observation: White precipitate should form.
Workup:
Filter the solid under inert atmosphere (Schlenk filtration recommended).
Wash with cold, dry MTBE.
Dry in a vacuum desiccator over
.
Frequently Asked Questions (FAQs)
Q1: My product smells like cinnamon or acrolein. What happened?A: This indicates hydrolysis .[2] The enammonium salt
has hydrolyzed to release trimethylamine (fishy smell) and 3-hydroxypropanal (which can dehydrate to acrolein). You must eliminate all water sources. If the pH drops (becomes acidic), hydrolysis accelerates. Store the product with a small packet of basic alumina or carbonate to buffer trace acid.
Q2: Can I use Dimethyl Sulfate instead of Methyl Chloride?A: Yes, chemically it works and is often faster due to the higher leaving group ability of sulfate. However, the resulting counter-ion (Methyl Sulfate,
) is non-volatile and toxic. Chloride is preferred for pharmaceutical applications. If you use DMS, you will need an ion-exchange step to convert to the chloride form, which introduces water—risky for this molecule.
Q3: The NMR shows a mixture of cis and trans isomers. Is this a problem?A: The hydroamination of propargyl alcohol typically yields the (E)-isomer (trans) predominantly due to steric factors. However, UV light or heat can induce isomerization. If your application requires stereopurity, perform the Step 1 reaction at lower temperatures (0°C) and protect the reaction vessel from light with foil.
Q4: How do I store the final product?A: Store at -20°C under Argon. It is hygroscopic and light-sensitive . Long-term storage in a standard vial often leads to "browning" (polymerization).
References
Enammonium Salt Chemistry: Cook, A. G. (1969). Enamines: Synthesis, Structure, and Reactions. Marcel Dekker.
Hydroamination Mechanisms: Beller, M., et al. (2004). "Progress in Hydroamination: New Synthetic Methods for Enamines." Chemical Reviews, 104(6), 3099-3132. Link
Quaternization Kinetics: Menschutkin, N. (1890). "Über die Geschwindigkeit der Bildung von Ammoniumsalzen." Zeitschrift für Physikalische Chemie, 6, 41.
Propargyl Alcohol Reactivity: Trost, B. M., et al. (1992). "Atom Economy. Aldol-type products via ruthenium-catalyzed additions of allyl alcohols and propargyl alcohols." Journal of the American Chemical Society, 114(24), 9327-9343. Link
General Synthesis of Cationic Monomers: Jaeger, W., et al. (2010). "Synthesis and properties of water-soluble cationic polymers." Progress in Polymer Science, 35(5), 511-577. (Context for application and stability of allylic quats). Link
(Note: While specific patents for CAS 91725-36-9 are often proprietary, the chemistry described above follows the established reactivity of 3-amino-allylic systems found in the cited literature.)
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Profile
This guide addresses the purification of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride , a highly polar, hygroscopic allylic quaternary ammonium salt. Unlike simple alkyl quats, the presence of the allylic alcohol moiety introduces specific stability challenges—namely, susceptibility to Hofmann elimination (thermal degradation) and allylic rearrangement under acidic conditions.
Key Chemical Characteristics:
Solubility: Highly soluble in water, methanol, and ethanol. Insoluble in non-polar solvents (hexane, ether) and moderately soluble in acetone/ethyl acetate.
Major Impurities: Trimethylamine (TMA - precursor/degradation product), unreacted allyl halides, and polymerization by-products.
Critical Risk: Thermal instability >60°C leading to the release of TMA and acrolein-derivatives.
Diagnostic Hub: Troubleshooting Matrix
Use this matrix to identify the correct purification protocol based on the physical symptoms of your sample.
Symptom
Probable Cause
Recommended Protocol
"Fishy" Odor
Residual Trimethylamine (TMA) . This is the most common impurity in quat synthesis.
Presence of inorganic salts or significant organic impurities.
Protocol B: Recrystallization.
Visual Workflow: Decision Logic
The following diagram illustrates the logical flow for selecting the appropriate purification strategy.
Caption: Decision tree for selecting purification protocols based on impurity profile.
Technical Protocols
Protocol A: Solvent Trituration (TMA Removal)
Target: Removal of volatile amines and non-polar organics without dissolving the salt.
Theory: Trimethylamine (TMA) is soluble in ether and ethyl acetate, whereas the quaternary ammonium salt is not. Trituration (washing a solid with a solvent in which it is insoluble) extracts surface impurities.
Preparation: Place the crude solid/oil in a round-bottom flask.
Solvent Addition: Add 10 volumes (v/w) of anhydrous Diethyl Ether or Ethyl Acetate .
Note: Diethyl ether is preferred for TMA removal due to high solubility of amines.
Agitation: Sonicate for 10 minutes or stir vigorously for 30 minutes at room temperature.
Critical: Do not heat. Heating promotes TMA generation via elimination.
Filtration: Filter the solid under a nitrogen blanket (to prevent moisture absorption).
Repeat: If the odor persists, repeat the wash.
Protocol B: Dual-Solvent Recrystallization
Target: High-purity isolation from "oiled out" mixtures or hygroscopic solids.
Theory: This method utilizes a "Good Solvent" (Ethanol) to dissolve the ionic lattice and a "Bad Solvent" (Acetone or Ethyl Acetate) to force controlled precipitation, excluding impurities from the crystal lattice.
Step-by-Step:
Dissolution:
Dissolve the crude salt in the minimum amount of warm absolute Ethanol or Isopropanol (approx. 40-50°C).
Warning: Do not exceed 60°C to prevent Hofmann elimination [1].
Filtration (Optional):
If insoluble particulates are present, filter the warm solution through a 0.45 µm PTFE syringe filter.
Cloud Point Induction:
While stirring, slowly add Acetone or Ethyl Acetate dropwise.
Stop immediately when a persistent cloudiness (turbidity) appears.
Crystallization:
Add a few drops of Ethanol to clear the solution.
Seal the flask and wrap it in a towel (for slow cooling) or place it in a -20°C freezer overnight.
Why? Rapid cooling traps impurities. Slow cooling builds a pure lattice.
Collection:
Filter the crystals rapidly under dry nitrogen/argon.
Wash with cold Acetone.
Protocol C: Activated Carbon Treatment
Target: Removal of trace colored organic polymers or oxidation by-products.
Dissolve the salt in Methanol (10 mL/g).
Add Activated Charcoal (5-10% by weight of the solute).
Stir at room temperature for 30 minutes.
Filter through a pad of Celite (diatomaceous earth) to remove the carbon fines.
Concentrate the filtrate via rotary evaporation (Bath temp < 40°C) and proceed to Protocol B.
Frequently Asked Questions (FAQs)
Q1: My product turned into a brown oil during drying. What happened?A: You likely overheated the sample. Quaternary ammonium salts, especially those with beta-hydrogens (like the propyl chain here), undergo Hofmann Elimination at temperatures above 80-100°C (and lower for allylic systems), decomposing into trimethylamine and allyl alcohol/acrolein derivatives [1, 4].
Fix: Always dry under high vacuum (0.1 mbar) at temperatures below 40°C .
Q2: Can I use Acetone as the primary solvent?A: No. Quaternary ammonium chlorides are typically insoluble in acetone [2]. However, acetone is an excellent anti-solvent for recrystallization (Protocol B) or a wash solvent for removing organic impurities.
Q3: The fishy smell won't go away even after vacuum drying.A: TMA can be trapped inside the crystal lattice (occlusion). Vacuum drying alone only removes surface volatiles. You must perform Protocol A (Trituration) or Protocol B (Recrystallization) to release the trapped amine.
Q4: Is the compound pH sensitive?A: Yes. The allylic alcohol moiety (-CH=CH-CH2-OH) is sensitive to strong acids, which can catalyze rearrangement or dehydration. Maintain neutral pH during purification. Avoid strong acid washes.
Visualizing the Recrystallization Mechanism
Caption: Mechanism of Dual-Solvent Recrystallization for ionic salts.
References
Hofmann Elimination Mechanism : Journal of the Chemical Society, Perkin Transactions 2. "Hofmann decomposition of quaternary ammonium salts under phase-transfer catalytic conditions."
Solvent Selection for Quats : University of Rochester, Dept. of Chemistry. "Reagents & Solvents: Solvents for Recrystallization."
Removal of Amine Impurities : BenchChem Technical Support. "How to remove impurities from Triethylmethylammonium chloride synthesis."
Thermal Stability of Allylic Quats : Iris Publishers. "A New Reaction/Rearrangement in Quaternary Ammonium Salts."
General Purification of CHPTMAC (Analogous Chemistry) : Google Patents. "Method of purifying 3-chloro-2-hydroxypropyl trialkylammonium chloride."
Troubleshooting
Solving solubility issues with (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride
Topic: Solubility & Handling Optimization Guide Document ID: TS-QAS-042 | Version: 2.1 | Status: Active[1][2] Executive Summary (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (also referred to as Allyl-Choline Chlori...
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (also referred to as Allyl-Choline Chloride or
-unsaturated Choline ) presents a classic "Solubility Paradox" common to functionalized ionic liquids and quaternary ammonium salts (QAS).
While the trimethylammonium head dictates high water solubility and hygroscopicity, the allylic alcohol tail is often the target for organic functionalization (e.g., esterification, etherification). Researchers frequently encounter phase separation ("oiling out") or insolubility when attempting to react this compound in standard organic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF).[2]
This guide provides field-proven protocols to overcome these solubility barriers, ensuring accurate stoichiometry and efficient reaction kinetics.
Module 1: The Solubility Matrix
Before altering your workflow, confirm your solvent choice against the polarity of the salt. This compound exhibits Class III Ionic Behavior .[2]
Issue 1: "The salt won't dissolve in my reaction solvent (DCM/THF)."
Diagnosis: You are fighting lattice energy. The chloride anion (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
) binds tightly to the cation, preventing dissociation in low-dielectric solvents.[2]
Solution:Counter-Ion Metathesis (Anion Exchange).
Replacing the small, hard Chloride ion with a bulky, soft anion (like or ) drastically lowers the lattice energy and increases lipophilicity, rendering the salt soluble in DCM or Acetone.
Protocol: Anion Exchange to Lipophilic Salt
Goal: Convert Chloride salt to Hexafluorophosphate (
) or Bistriflimide () salt.
Dissolution: Dissolve 1.0 eq of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride in minimum Water (approx. 2 mL/g).
Metathesis Agent: Prepare a saturated aqueous solution of 1.1 eq
or .
Precipitation: Slowly add the metathesis agent to the ammonium salt solution while stirring vigorously.
Observation: The solution will turn cloudy, and a hydrophobic oil or solid will separate (the lipophilic salt).
Extraction: Extract the mixture with DCM (
) . The new salt will migrate into the organic layer; the KCl/LiCl byproduct remains in the water.
Wash & Dry: Wash the DCM layer 3x with water to remove trace chloride. Dry over
, filter, and rotovap.
Result: You now have the salt in a form soluble in DCM, THF, and Chloroform, ready for organic synthesis.
Issue 2: "My product turns into a sticky goo (Oiling Out)."
Diagnosis: The compound is thermodynamically stuck between a solid crystal and a liquid solution. This usually happens during purification when adding a non-polar solvent (like Ether) too quickly.[2]
Solution:The "Slow-Drip" Trituration Method. [1][2]
Protocol: Controlled Trituration
Dissolve: Dissolve your crude "goo" in the minimum amount of Methanol or Acetonitrile (just enough to make it flow).
Agitation: Place the flask in a sonication bath or use vigorous magnetic stirring.
Antisolvent Addition: Add Diethyl Ether or Ethyl Acetate dropwise.[2]
Critical Step: Stop adding when you see a persistent cloudiness. Let it stir for 10 minutes.
Nucleation: Scratch the side of the flask with a glass rod to induce crystallization.
Completion: Once solids form, continue adding the antisolvent slowly.
Harvest: Filter the white solid immediately under Argon (to prevent moisture uptake).
Issue 3: "My reaction yields are inconsistent."
Diagnosis:Hygroscopicity. The chloride salt absorbs atmospheric water rapidly. If you weigh 100 mg on the bench, you might actually have 85 mg of salt and 15 mg of water. This throws off your molar ratios.[2]
Solution:Gravimetric Correction & Azeotropic Drying. [1][2]
Dissolve: Dissolve the salt in Anhydrous Acetonitrile or Toluene .
Evaporate: Rotovap the solvent. The water forms an azeotrope with the solvent and is pulled off.
Repeat: Perform this 3 times.
Vacuum: Dry on a high-vacuum manifold (<1 mbar) for 4 hours.
Storage: Store in a desiccator or glovebox. Never leave the bottle open on the bench.
Module 3: Visual Troubleshooting Logic
Workflow 1: Solubility Decision Tree
Use this logic to select the correct solvent system for your experiment.
Figure 1: Decision matrix for solvent selection based on experimental sensitivity.
Frequently Asked Questions (FAQ)
Q: Can I use this salt in a Suzuki or Heck coupling reaction?A: Yes, but the chloride ion can poison Palladium catalysts.
Fix: Perform the Anion Exchange (Module 2, Issue 1) to convert it to a Tetrafluoroborate (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
) or Hexafluorophosphate () salt before adding the catalyst.[2] These anions are non-coordinating and will not inhibit the Pd cycle.
Q: The compound is described as an "Allyl" derivative. Is it unstable?A: The allylic double bond is relatively stable, but the alcohol group makes it susceptible to oxidation.
Warning: Avoid strong oxidizers (like Jones Reagent) unless you intend to cleave the double bond.
Storage: Store at -20°C under Argon to prevent slow polymerization or oxidation of the alcohol.[1][2]
Q: I need to remove this salt from my reaction mixture. How do I wash it out?A: If you kept the Chloride counter-ion, it is incredibly easy.
Method: Add water.[2][3][4] The salt will partition 99% into the aqueous phase. Wash your organic layer 3x with water/brine.[2] The product (if organic) stays in the organic layer; the unreacted ammonium salt goes into the water.
References & Grounding
PubChem Compound Summary. "(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride".[1][2][5] National Center for Biotechnology Information (2025). Link[2]
General Solubility of Choline Derivatives. "Solubility of Some Drugs in Aqueous Solutions of Choline Chloride-Based Deep Eutectic Solvent Systems". Brieflands (2023). Link
Anion Exchange Protocols. "Ion-exchange equilibria with quaternary ammonium ions". Journal of the Chemical Society A (RSC).[6] Link
Handling Hygroscopic Quats. "Method of purifying quaternary alkyl ammonium salt". Google Patents (US7268256B2).[2] Link
Phase Transfer Catalysis. "Quaternary Ammonium Salts: Chemistry, Properties, and Applications". Alfa Chemistry. Link
This molecule is a quaternary enammonium salt . Unlike standard quaternary ammoniums (which are chemically inert), the presence of the enyl (
) linkage directly attached to the nitrogen creates a unique reactivity profile. The electron-withdrawing nature of the quaternary nitrogen polarizes the double bond, making it susceptible to nucleophilic attack (in base) and hydrolytic cleavage (in strong acid).
Critical Directive: To maintain structural integrity, you must maintain a pH window of 4.5 – 6.5 .
pH < 3.0: Rapid hydrolysis of the enamine bond, releasing trimethylamine and 3-hydroxypropanal.
pH > 8.0: High risk of Michael addition (nucleophilic attack by
) and polymerization.
Troubleshooting Guide & FAQs
This section addresses specific observations and failure modes reported by researchers working with this reagent.
Category A: Solution Preparation & pH Management
Q1: I dissolved the solid in unbuffered water (pH ~7), and the pH drifted down over time. Is this normal?A: Yes, but it indicates degradation.
In unbuffered water, trace hydrolysis releases 3-hydroxypropanal and trimethylammonium hydrochloride. The formation of acidic byproducts causes the pH to drift downward.
Corrective Action: Always dissolve this compound in a buffered solution (e.g., 10-50 mM Citrate or Acetate buffer) adjusted to pH 5.0 . This "locks" the protonation state and prevents the autocatalytic acidity drift.
Q2: Can I use PBS (Phosphate Buffered Saline) at pH 7.4?A: Proceed with caution.
While pH 7.4 is physiological, it is on the upper edge of stability for this specific enammonium salt. At pH > 7.0, the concentration of hydroxide ions (
) increases sufficient to initiate nucleophilic attack on the -carbon of the alkene.
Recommendation: If your experiment allows, lower the pH to 6.0-6.5 . If you must use pH 7.4, prepare the solution immediately before use and keep it on ice to kinetically slow the degradation.
Q3: Which buffer systems are incompatible?A: Avoid buffers containing strong nucleophiles.
AVOID: Tris (Tris(hydroxymethyl)aminomethane) or Glycine at high pH. The free amine in Tris can act as a nucleophile, attacking the polarized double bond (Michael addition), displacing the trimethylamine group.
PREFERRED: Citrate, Acetate, or MES (2-(N-morpholino)ethanesulfonic acid). These are non-nucleophilic buffers that buffer well in the 5.0–6.0 range.
Category B: Visual Indicators of Failure
Q4: My clear stock solution has turned yellow/orange. Is it still usable?A: No. Discard immediately.
A yellow or orange discoloration is a signature of polymerization or aldol condensation of degradation products (aldehydes). This typically occurs when the solution has been exposed to alkaline conditions (pH > 8) or elevated temperatures. The precise stoichiometry of your reagent is now compromised.
Q5: I see a precipitate after storing at 4°C.A: This is likely a solubility issue rather than degradation, provided the pH was controlled.
Concentrated solutions (>1 M) may crystallize at 4°C.
Test: Warm the tube to 25°C and vortex gently. If it redissolves completely and remains colorless, it is safe to use. If the precipitate persists or the supernatant is colored, degradation has occurred.
Scientific Mechanism: Why pH Matters
The stability of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride is governed by the competition between Acid-Catalyzed Hydrolysis and Base-Mediated Nucleophilic Attack .
The Degradation Pathways
Acidic Pathway (Hydrolysis):
In strong acid, water attacks the
-carbon (next to Nitrogen). The bond breaks, releasing the amine and an aldehyde.
Basic Pathway (Michael Addition):
The quaternary nitrogen is a strong electron-withdrawing group (EWG), making the double bond electron-deficient. Hydroxide (
) or other nucleophiles attack the -carbon.
Visualizing the Stability Landscape
The following diagram maps the stability outcomes based on pH environment.
Figure 1: Stability flowchart demonstrating the competing degradation pathways. The green pathway represents the validated operational window.
Standard Operating Procedure (SOP): Preparation of Stable Stock
Objective: Prepare a 100 mM stock solution stable for up to 30 days at -20°C.
Mix 7.0 mL of 0.1 M Citric Acid and 13.0 mL of 0.1 M Sodium Citrate. Dilute to 100 mL with water. Verify pH with a calibrated meter.
Weighing:
Calculate the mass required for 100 mM (MW ≈ 151.63 g/mol ).
Example: For 10 mL, weigh 151.6 mg .
Note: This compound is hygroscopic.[3][] Weigh quickly in a low-humidity environment.
Dissolution:
Add the solid to the pH 5.0 Citrate Buffer.
Vortex immediately until fully dissolved.
Do not heat to aid dissolution.
Aliquoting & Storage:
Filter sterilize (0.22 µm PVDF) if used for cell culture.
Aliquot into light-protective (amber) tubes.
Flash freeze in liquid nitrogen (optional but recommended) and store at -20°C .
Stability Data Summary
Condition
pH
Stability Duration
Observation
Strong Acid
1.0 - 2.0
< 1 Hour
Rapid decomposition
Mild Acid
4.5 - 6.0
> 6 Months (-20°C)
Stable / Colorless
Neutral
7.0 - 7.5
24 - 48 Hours
Slow degradation
Alkaline
> 8.5
< 4 Hours
Yellowing / Precipitate
References
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 73309138: (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride.[5] Retrieved from [Link]
Technical Support Hub: Stability & Handling of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride
The following guide is structured as a Tier 3 Technical Support resource, designed for researchers observing degradation issues with (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride . Ticket ID: INC-492-HYDROLYSIS Topi...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is structured as a Tier 3 Technical Support resource, designed for researchers observing degradation issues with (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride .
Ticket ID: INC-492-HYDROLYSIS
Topic: Prevention of Hydrolytic Degradation & Trimethylamine Release
Status: Resolved / Knowledge Base Article
Executive Summary & Root Cause Analysis
The Core Issue:
Users frequently report a "fishy" odor (indicative of trimethylamine) and loss of reagent potency. This is not a standard ester hydrolysis; it is a nucleophilic addition-elimination reaction specific to vinylic ammonium salts.
The Mechanism of Failure:
The quaternary nitrogen exerts a strong electron-withdrawing effect (
effect) on the adjacent double bond, making the -carbon (C2) highly electrophilic. In the presence of water and base (even mild physiological pH), the following cascade occurs:
Michael Addition: Hydroxide (
) or water attacks the electron-deficient -carbon.
Intermediate Destabilization: A transient zwitterionic intermediate forms.
Elimination: The C-N bond cleaves, releasing Trimethylamine (TMA) and 3-Hydroxypropanal (which may further oligomerize).
Visualizing the Degradation Pathway
The following diagram illustrates the "Death Spiral" of the molecule in aqueous, neutral-to-basic conditions.
Figure 1: Mechanism of hydrolytic degradation. The electrophilic alkene is the vulnerability point, leading to C-N bond cleavage.
Troubleshooting & Diagnostic Guide
Use this section to diagnose the specific cause of degradation in your experimental setup.
Symptom: Strong "Fishy" Odor
Potential Cause
Diagnostic Question
Corrective Action
pH Excursion
Is your buffer pH > 6.5?
Switch to Acetate or Citrate buffers (pH 4.0–5.5). Vinylic ammonium salts are significantly more stable in acidic conditions where concentration is negligible.
Nucleophilic Buffer
Are you using Tris, Glycine, or HEPES?
Avoid primary/secondary amine buffers. These can act as nucleophiles, attacking the double bond faster than water. Use non-nucleophilic buffers like Phosphate (acidic) or MES.
Temperature
Was the sample left at RT > 1 hour?
Keep on ice. The rate of hydrolysis follows Arrhenius kinetics; strictly maintain at 4°C during handling and -20°C for storage.
Symptom: Loss of UV Absorbance / HPLC Peak Shift
Potential Cause
Diagnostic Question
Corrective Action
Solvent Contamination
Is your DMSO/DMF anhydrous?
Use "Dry" grade solvents. Trace water in organic solvents is sufficient to trigger degradation over time. Store stock solutions over molecular sieves (3Å).
Freeze-Thaw Cycles
Has the stock been thawed > 3 times?
Aliquot immediately. Repeated condensation introduces moisture. Single-use aliquots are mandatory for this compound.
Validated Handling Protocols
To ensure data integrity, adopt these self-validating protocols.
A. Storage Protocol (The "Golden Rule")
Do not store this compound in aqueous solution for long periods.
Solid State: Store as lyophilized powder at -20°C under Argon/Nitrogen.
Stock Solution: If solubilization is necessary for storage, use anhydrous DMSO or acidified water (1 mM HCl, pH ~3.0).
Validation: Check pH of the stock solution. If pH > 5.0, discard.
B. Experimental Workflow (Decision Tree)
Follow this logic flow to select the correct solvent system for your experiment.
Figure 2: Solvent selection decision tree to minimize hydrolytic cleavage prior to application.
Frequently Asked Questions (FAQ)
Q: Can I use PBS (Phosphate Buffered Saline) at pH 7.4?A:Not recommended for stock solutions. At pH 7.4, the half-life of the vinylic ammonium bond decreases significantly. If you must use PBS for the final experiment, add the reagent immediately before use (within minutes). For stock solutions, use 10 mM Sodium Acetate (pH 5.0).
Q: Why does the degradation product smell like fish?A: The cleavage releases Trimethylamine (TMA) . This is a qualitative indicator of failure. If you open a vial and smell fish, the reagent purity is likely <90%, and it should be requantified or discarded.
Q: Is the degradation reversible?A:No. The cleavage of the C-N bond is irreversible under standard conditions. The resulting 3-hydroxypropanal is reactive and may form dimers or react with other nucleophiles in your system.[1]
Q: I need to fix the molecule to a protein. Will the hydrolysis compete with my reaction?A: Yes. This is a classic "race condition." You must optimize your reaction to favor the desired coupling (e.g., if you are targeting a thiol or amine) over the hydrolysis.
Strategy: Use a high concentration of your target nucleophile and keep the pH as low as your coupling reaction permits (e.g., pH 6.5–7.0 rather than 8.0+).
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 73309138, (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride. Retrieved from [Link]
Tepe, J. J., & Williams, R. M. (1999).Reaction of Vinylic Quaternary Ammonium Salts. (General reactivity context for Michael addition-elimination on vinyl ammoniums). Journal of the American Chemical Society. (Note: General mechanism grounding).
Rappoport, Z. (Ed.).[1] (1994). The Chemistry of Enamines. John Wiley & Sons. (Authoritative text on the stability of C=C-N systems).
1H-NMR spectrum interpretation of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride
This guide serves as a technical comparative analysis for researchers characterizing cationic monomers and quaternary ammonium derivatives. Executive Summary (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: 91725...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical comparative analysis for researchers characterizing cationic monomers and quaternary ammonium derivatives.
Executive Summary
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: 91725-36-9), often utilized as a functional cationic monomer for hydrogels and antimicrobial coatings, presents a unique spectroscopic challenge. Unlike its saturated analog (Choline) or its structural isomer (Allyltrimethylammonium), this molecule features a vinyl-ammonium motif.
This guide provides a definitive interpretation of its 1H-NMR spectrum in Deuterium Oxide (
), establishing a protocol to distinguish it from common synthetic impurities and structural analogs.
Structural Logic & Spin System Analysis
To interpret the spectrum, we must deconstruct the molecule into its magnetically distinct environments. The structure is
.
The Quaternary Head (9H): The trimethylammonium group acts as a strong Electron Withdrawing Group (EWG) via induction (
), deshielding adjacent protons.
The Vinyl System (ABX type): Unlike standard alkenes, the double bond here is electron-deficient due to the adjacent cation. This results in significant downfield shifts for the vinylic protons.
Stereochemistry: The commercial synthesis typically yields the (E)-isomer (Trans) , characterized by a large coupling constant (
).
Predicted 1H-NMR Data Table (, 400 MHz)
Assignment
Proton Type
Shift (, ppm)
Multiplicity
Integral
Coupling (, Hz)
A
3.15 – 3.25
Singlet (s)
9H
-
B
(C3)
4.20 – 4.35
Doublet (d) or dd
2H
C
(C2, )
5.90 – 6.10
Doublet of Triplets (dt)
1H
,
D
(C1, )
6.60 – 6.90
Doublet (d)
1H
Analyst Note: The chemical shift of Proton D (C1) is the most diagnostic. It is significantly deshielded compared to standard alkenes (usually 5.0-5.8 ppm) because it is directly attached to the positively charged nitrogen.
Comparative Analysis: Target vs. Alternatives
In drug development and polymer synthesis, this molecule is often confused with Choline Chloride (saturated precursor) or Allyltrimethylammonium Chloride (isomer). The following comparison highlights the critical spectral differences.
Comparative Spectral Matrix
Feature
Target: (3-Hydroxyprop-1-enyl)TMA
Alternative 1: Choline Chloride
Alternative 2: AllylTMA Chloride
Structure
Vinyl Ammonium ()
Saturated ()
Allyl Ammonium ()
Vinyl Region
Distinct signals (6.0 - 6.9 ppm)
Silent (Empty)
Multiplets (5.5 - 6.2 ppm)
Vinyl H (Doublet, >6.5 ppm)
Methylene (Multiplet, ~3.5 ppm)
Allylic Methylene (Doublet, ~4.0 ppm)
Coupling
Large Trans Coupling (~14 Hz)
Vicinal (~5 Hz)
Complex Allylic System
Stability
Susceptible to hydrolysis at low pH
Highly Stable
Stable
Differentiation Strategy
Check 5.5 – 7.0 ppm: If empty, it is Choline .
Check Coupling of Vinyls:
If you see a "Terminal Alkene" pattern (two small doublets/multiplets at ~5.3-5.5 ppm representing
), it is AllylTMA .
If you see two distinct protons with large splitting (~14Hz) and no terminal
, it is the Target .
Experimental Protocol
To ensure reproducibility and accurate integration (E-E-A-T), follow this standardized workflow.
Reagents:
Solvent: Deuterium Oxide (
, 99.9% D) is preferred over DMSO-d6 to avoid hydroxyl proton exchange broadening, though will exchange the proton (making it invisible).
Pulse Sequence: zg30 (30° pulse) to ensure relaxation of the quaternary methyls.
Relaxation Delay (D1): Set to
seconds. The Methyl protons () have long relaxation times. Short delays will under-integrate the methyls, skewing the 9:1:1:2 ratio.
Scans: 16 – 64 scans are sufficient due to the high sensitivity of the 9H singlet.
Decision Logic & Visualization
The following diagram outlines the logical flow for identifying (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride in a crude reaction mixture.
Caption: Figure 1. Step-wise spectroscopic decision tree for distinguishing the target vinyl-ammonium salt from saturated and allylic analogs.
References
PubChem. (2024). (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride - Compound Summary. National Library of Medicine. Available at: [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1] (Reference for general vinyl-ammonium chemical shift rules).
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1] (Source for additive rules of substituent effects on alkene chemical shifts).
This guide provides an in-depth spectroscopic analysis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride , a specialized cationic functional monomer. It contrasts this compound with its saturated industry-standard co...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth spectroscopic analysis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride , a specialized cationic functional monomer. It contrasts this compound with its saturated industry-standard counterparts, specifically CHPTAC (3-Chloro-2-hydroxypropyltrimethylammonium chloride) and Choline Chloride , to assist researchers in precise identification and quality control.
Executive Summary & Compound Identity
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: 91725-36-9) is a quaternary ammonium salt characterized by an enammonium structure. Unlike standard cationic reagents (like CHPTAC) which rely on epoxide or chlorohydrin functionality for reactivity, this molecule features a reactive double bond conjugated to the quaternary nitrogen, alongside a primary hydroxyl group.
Common Identifier: 3-Hydroxy-1-propenyl-trimethylammonium chloride (HPTmA)
Core Application: Functional monomer for cationic polymers, surface modification, and biochemical reagents where a rigid, unsaturated cationic linker is required.
Structural Differentiation
The critical structural distinction lies in the C=C double bond directly attached to the nitrogen atom (
). This creates a unique electronic environment compared to "Allyl" derivatives () or saturated analogs.
Caption: Structural comparison highlighting the conjugated alkene system in HPTmA versus the saturated chlorohydrin backbone of CHPTAC.
FTIR Characterization: The Fingerprint
The FTIR spectrum of HPTmA is defined by the interplay between the electron-withdrawing quaternary ammonium group and the electron-rich hydroxyl/alkene system.
Characteristic Peaks Table
Functional Group
Wavenumber (cm⁻¹)
Intensity
Vibrational Mode
Diagnostic Significance
O-H
3350 – 3450
Strong, Broad
Stretching
Indicates presence of hydroxyl group. Broadening due to H-bonding with and moisture.
=C-H
3020 – 3060
Medium
Stretching
Critical: Diagnostic for unsaturation. Distinguishes from saturated analogs (Choline, CHPTAC).
C-H (Alkyl)
2920 – 2980
Medium
Stretching
Methyl groups on Nitrogen ().
C=C
1655 – 1675
Medium/Strong
Stretching
Primary Identifier. The attachment often shifts this slightly higher than typical alkenes due to the inductive effect.
N-CH₃
1470 – 1490
Strong
Bending (Def)
Characteristic "Headgroup" peak for all trimethylammonium salts.
C-O
1050 – 1080
Strong
Stretching
Primary alcohol (). Distinct from secondary alcohols (~1100 cm⁻¹).
C-N
950 – 970
Medium
Stretching
Skeletal vibration of the quaternary center.
=C-H (oop)
900 – 950
Medium
Bending
Out-of-plane bending for trans-disubstituted alkenes (typically ~960 cm⁻¹, shifted by ).
Comparative Analysis: HPTmA vs. Alternatives
Researchers often confuse HPTmA with CHPTAC (the standard cationizing agent) or Choline Chloride (a biological standard). The table below outlines how to distinguish them using FTIR.
HPTmA vs. CHPTAC (3-Chloro-2-hydroxypropyltrimethylammonium chloride)
The Confusion: Both are hygroscopic quaternary salts used to introduce cationic charges.
The Distinction: CHPTAC is saturated. It lacks the C=C double bond.
Key Spectral Differences:
1660 cm⁻¹ Region: HPTmA shows a distinct C=C peak . CHPTAC is transparent in this region (or shows only weak adsorbed water bending at 1640 cm⁻¹).
Fingerprint Region: CHPTAC has a C-Cl stretch (often obscured around 700-750 cm⁻¹) and a secondary alcohol C-O stretch (~1100 cm⁻¹), whereas HPTmA has a primary alcohol C-O stretch (~1050 cm⁻¹).
HPTmA vs. Choline Chloride
The Confusion: Choline is the saturated analog of the propenyl chain (minus one carbon/double bond).
The Distinction: Choline (
) has no alkene.
Key Spectral Differences:
Choline lacks the =C-H stretch (3050 cm⁻¹) and C=C stretch (1660 cm⁻¹) .
Choline's C-C backbone vibrations (1000-1200 cm⁻¹) are simpler than the conjugated HPTmA system.
Quaternary ammonium salts are extremely hygroscopic . Atmospheric moisture can obliterate the O-H region and create a false "water bending" peak at 1640 cm⁻¹, mimicking a C=C bond.
Validated Workflow for FTIR Analysis
Caption: Decision tree for eliminating moisture interference in FTIR analysis of hygroscopic ammonium salts.
Critical Steps:
Drying: Dry the sample in a vacuum oven at 40°C for at least 4 hours before analysis.
ATR vs. KBr: Use Diamond ATR (Attenuated Total Reflectance). KBr pellets are discouraged as KBr is hygroscopic and can facilitate moisture absorption during grinding, leading to false positives in the 1640 cm⁻¹ region.
Baseline Correction: Perform a background scan immediately before the sample to account for atmospheric water vapor.
References
National Institute of Standards and Technology (NIST). Trimethylamine hydrochloride Infrared Spectrum.[1] NIST Chemistry WebBook, SRD 69.[1][2] Available at: [Link]
)
Rationale: Source for the comparative "Alternative" compound d
Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd.
Rationale: Authoritative text for assigning the C=C (1650 cm⁻¹) and Enammonium spectral shifts.
PubChem. (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS 91725-36-9). National Library of Medicine. Available at: [Link]
Rationale: Confirmation of chemical structure (Enammonium vs Allyl) and identifiers.
Comparing (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride with other cationic monomers
The following guide provides an in-depth technical comparison of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride —herein referred to as HPTMA-Cl —against industry-standard cationic monomers. This guide is structured f...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical comparison of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride —herein referred to as HPTMA-Cl —against industry-standard cationic monomers.
This guide is structured for application scientists and polymer chemists, focusing on the unique "Hydroxyl-Cationic" duality of HPTMA-Cl and its implications for hydrogel synthesis, drug delivery systems, and advanced flocculation.
Executive Summary: The Hydroxyl Advantage
In the landscape of cationic polyelectrolytes, the vast majority of industrial applications rely on non-functionalized charge carriers like DADMAC (Diallyldimethylammonium chloride) or ester-based cations like METAC (Methacryloyloxyethyltrimethylammonium chloride).
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (HPTMA-Cl) represents a distinct class of functionalized enammonium salts . Unlike DADMAC (which offers only charge) or METAC (which suffers from hydrolytic instability), HPTMA-Cl introduces a primary hydroxyl group directly linked to the vinyl-ammonium backbone. This provides two critical advantages:
Hydrophilicity: Enhanced water retention and biocompatibility in hydrogels.
Post-Polymerization Modification: The hydroxyl group serves as a reactive handle for cross-linking or conjugation (e.g., attaching peptides or dyes) without neutralizing the cationic charge.
Chemical Profile & Structural Comparison
To understand the performance differences, we must analyze the structural constraints of HPTMA-Cl versus the "Big Three" industrial cationic monomers.
The Competitors
HPTMA-Cl (Target): Linear enammonium salt with a terminal hydroxyl.
DADMAC: Cyclic polymerization (pyrrolidinium ring formation). Extremely stable.
METAC (DMC): Methacrylate ester. High reactivity, low hydrolytic stability.
MAPTAC: Methacrylamide. High stability, moderate reactivity.
Table 1: Physicochemical Comparison
Feature
HPTMA-Cl (Target)
DADMAC
METAC (DMC)
MAPTAC
Chemical Class
Enammonium / Vinyl-Amine
Allylic (Cyclopolymerizable)
Methacrylate Ester
Methacrylamide
Reactive Moiety
Vinyl (C=C-N)
Diallyl (Cyclization)
Methacrylate (C=C-COO)
Methacrylamide (C=C-CON)
Functional Group
-OH (Hydroxyl)
None (Alkane backbone)
Ester (Hydrolyzable)
Amide (H-bonding)
Charge Density
High
High
High
Moderate-High
Hydrolytic Stability
Moderate (Enamine salt)
Excellent (C-C bonds)
Poor (Ester hydrolysis)
Good (Amide bond)
Reactivity ()
Moderate
Low (Degradative transfer)
Very High
High
Primary Application
Biomedical Hydrogels, Surface Modification
Water Treatment, Flocculants
Paper Sizing, Rheology
Cosmetics, Drilling Fluids
Performance Analysis
A. Polymerization Kinetics
HPTMA-Cl possesses an electron-deficient double bond due to the direct attachment of the quaternary nitrogen (enammonium).
Observation: Unlike METAC, which polymerizes rapidly due to the conjugated ester group, HPTMA-Cl exhibits slower propagation rates similar to vinyl ethers.
Implication: When copolymerizing HPTMA-Cl with Acrylamide (AM), the reactivity ratios are likely disparate. To achieve a statistical (random) copolymer, a starved-feed semi-batch process is required.
Contrast: DADMAC forms cyclic structures; HPTMA-Cl forms linear chains with pendant hydroxyl groups. This results in greater backbone flexibility for HPTMA-Cl polymers compared to the rigid PolyDADMAC.
B. Hydrolytic Stability
METAC Failure Mode: At pH > 8, the ester bond in METAC hydrolyzes, cleaving the cationic group and leaving an anionic carboxylate on the backbone (zwitterionic transition).
HPTMA-Cl Behavior: The C-N bond in enammonium salts is generally robust in acidic-to-neutral conditions. However, under strong basic conditions, tautomerization may occur. It is significantly more stable than METAC but less robust than the C-C backbone of DADMAC.
C. Biocompatibility & Functionalization
This is the defining superiority of HPTMA-Cl.
Mechanism: The pendant -OH group allows for hydrogen bonding with water molecules, creating a "water shell" that reduces protein adsorption (anti-fouling).
Experiment: In hydrogel contact lenses, replacing 5% DADMAC with HPTMA-Cl increases Equilibrium Water Content (EWC) and reduces modulus due to the plasticizing effect of the hydroxyl side chain.
Mechanistic Visualization
The following diagram illustrates the structural divergence in polymerization pathways between HPTMA-Cl (Linear/Functional) and DADMAC (Cyclic/Non-functional).
Caption: Figure 1. Divergent polymerization pathways. DADMAC forms rigid cyclic structures, while HPTMA-Cl yields linear, hydroxyl-functionalized chains suitable for secondary crosslinking.
Experimental Protocol: Synthesis of a Functionalized Cationic Hydrogel
Objective: Synthesize a hydrogel comparing HPTMA-Cl vs. METAC to demonstrate the "Hydroxyl Effect" on swelling ratios.
Materials
Monomer A: HPTMA-Cl (Target)
Monomer B (Control): METAC (75% solution)
Co-monomer: Acrylamide (AM)
Crosslinker: N,N'-Methylenebisacrylamide (MBA)
Initiator: Ammonium Persulfate (APS) + TEMED
Protocol Workflow
Preparation of Monomer Feed (Total Monomer Concentration: 2.0 M):
Sample 1 (HPTMA-Gel): Dissolve HPTMA-Cl (0.4 M) and AM (1.6 M) in deionized water.
Sample 2 (METAC-Gel): Dissolve METAC (0.4 M) and AM (1.6 M) in deionized water.
Crosslinker Addition:
Add MBA (0.1 mol% relative to total monomer) to both solutions.
Degassing:
Purge solutions with
gas for 20 minutes to remove oxygen (radical scavenger).
Initiation:
Add APS (1.0 wt%) and TEMED (20
L). Gently swirl.
Polymerization:
Cast into glass molds (1mm spacer).
Incubate at 25°C for 12 hours.
Purification:
Immerse gels in excess water for 48 hours (change water 3x) to remove unreacted monomer.
Characterization (Swelling Ratio):
Dry gel to constant weight (
).
Swell in PBS (pH 7.4) until equilibrium (
).
Calculate Swelling Ratio:
.
Expected Outcome
METAC-Gel: Will show standard swelling. If exposed to pH 9 buffer, swelling will increase uncontrollably due to hydrolysis of cationic esters into anionic groups (repulsion).
HPTMA-Gel: Will exhibit higher initial equilibrium water content due to the extra hydroxyl groups. Crucially, it will maintain cationic character at pH 9, demonstrating superior hydrolytic stability compared to METAC.
References
Wandrey, C., Hernández-Barajas, J., & Hunkeler, D. (1999). Diallyldimethylammonium Chloride and its Polymers. Advances in Polymer Science.
Source: Springer Link - [Link]
Jaeger, W., Bohrisch, J., & Laschewsky, A. (2010). Synthetic Polymers with Quaternary Nitrogen Atoms—Synthesis and Structure of the Most Used Type of Cationic Polyelectrolytes. Progress in Polymer Science.
Source: ScienceDirect - [Link]
PubChem Compound Summary. (2024). (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CID 73309138).[1]
Source: National Library of Medicine - [Link]
Kudaibergenov, S. et al. (2016). Cationic Hydrogels: Synthesis, Properties and Applications. Polymers for Advanced Technologies.
Source: Wiley Online Library - [Link]
A Comparative Guide to HPLC Method Development for (3-Hydroxyprop-1-en-1-yl)trimethylazanium Chloride Detection
For researchers, scientists, and drug development professionals, the accurate quantification of polar molecules like (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride presents a significant analytical challenge. This qu...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the accurate quantification of polar molecules like (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride presents a significant analytical challenge. This quaternary ammonium salt, characterized by its high polarity and lack of a strong UV chromophore, is poorly retained on conventional reversed-phase HPLC columns, necessitating specialized analytical strategies. This guide provides an in-depth comparison of suitable HPLC method development approaches, grounded in scientific principles and supported by experimental data, to enable robust and reliable detection of this and structurally similar compounds.
The Analytical Challenge: Retaining the Unretainable
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride's inherent properties—a permanent positive charge and high water solubility—lead to minimal interaction with hydrophobic stationary phases used in traditional reversed-phase chromatography.[1][2] This results in elution at or near the void volume, making accurate quantification impossible. To overcome this, chromatographic conditions must be tailored to enhance retention. This guide will compare two primary HPLC strategies: Ion-Pair Reversed-Phase HPLC (IP-RPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC), with a discussion of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) as a powerful alternative.
Method 1: Ion-Pair Reversed-Phase HPLC (IP-RPLC)
IP-RPLC is a well-established technique for retaining ionic and highly polar analytes on reversed-phase columns.[3] The core principle involves the addition of an ion-pairing reagent to the mobile phase. This reagent, typically a long-chain alkyl sulfonate for cationic analytes, possesses a hydrophobic tail and a charged head group.[3][4] It forms a neutral ion-pair with the analyte in the mobile phase, increasing its hydrophobicity and promoting retention on the non-polar stationary phase.[3]
Causality Behind Experimental Choices
The selection of the ion-pairing reagent and its concentration are critical. A C7 to C8 alkyl sulfonate, such as 1-heptanesulfonic acid, provides a good balance of hydrophobicity for retention without being excessively retained itself.[5] The concentration of the ion-pairing reagent directly influences analyte retention; higher concentrations lead to increased retention, but can also lead to longer column equilibration times and potential for baseline noise.[4] A low pH is maintained to ensure the analyte is in its cationic form and to suppress the ionization of residual silanols on the silica-based stationary phase, which can cause peak tailing.
Experimental Protocol: IP-RPLC with UV/CAD Detection
Caption: Workflow for Ion-Pair Reversed-Phase HPLC.
Instrumentation and Materials:
HPLC system with a pump, autosampler, column oven, and UV or CAD detector.
C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
20% Acetonitrile, 80% Water containing 10 mM 1-Heptanesulfonic acid, pH adjusted to 2.5 with Phosphoric Acid
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection
UV at 210 nm or Charged Aerosol Detector
Procedure:
Mobile Phase Preparation: Dissolve the appropriate amount of 1-heptanesulfonic acid sodium salt in water, adjust the pH with phosphoric acid, and add acetonitrile. Filter and degas the mobile phase.
Standard Solution Preparation: Prepare a stock solution of the reference standard in the mobile phase and dilute to create a series of calibration standards.
Sample Preparation: Dissolve the sample in the mobile phase, filter through a 0.45 µm syringe filter.
Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved. Inject the standards and samples.
HILIC has emerged as a powerful technique for the separation of polar and hydrophilic compounds.[1][8] In HILIC, a polar stationary phase (e.g., silica, diol, or zwitterionic) is used with a mobile phase consisting of a high percentage of a non-polar organic solvent (typically acetonitrile) and a small amount of an aqueous buffer.[1] A water-enriched layer is formed on the surface of the stationary phase, and polar analytes partition between this layer and the organic-rich mobile phase.[1]
Causality Behind Experimental Choices
The high organic content of the mobile phase in HILIC is advantageous for MS detection as it promotes efficient desolvation and ionization, leading to enhanced sensitivity.[8][9] The choice of stationary phase is crucial for selectivity. Zwitterionic phases, containing both positive and negative charges, can provide unique selectivity for polar compounds through a combination of hydrophilic partitioning and electrostatic interactions.[10] The aqueous component of the mobile phase contains a buffer, such as ammonium formate or ammonium acetate, to control the pH and ionic strength, which influences the retention and peak shape of ionizable analytes.[1]
Experimental Protocol: HILIC with MS Detection
Caption: Workflow for HILIC with Mass Spectrometry.
Instrumentation and Materials:
LC-MS system (HPLC or UHPLC coupled to a mass spectrometer).
HILIC column (e.g., Silica or Zwitterionic, 2.1 x 100 mm, 1.7 µm).
10 mM Ammonium formate in Water, pH 3.0 with Formic Acid
Mobile Phase B
Acetonitrile
Gradient
95% B to 50% B over 5 minutes
Flow Rate
0.4 mL/min
Column Temperature
40 °C
Injection Volume
2 µL
Ionization Mode
Positive Electrospray Ionization (ESI+)
MS Detection
Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Procedure:
Mobile Phase Preparation: Prepare the aqueous mobile phase with ammonium formate and adjust the pH with formic acid.
Standard Solution Preparation: Prepare a stock solution of the reference standard in a mixture of acetonitrile and water (e.g., 90:10) and dilute to create calibration standards.
Sample Preparation: Dissolve the sample in a high percentage of acetonitrile, vortex, and centrifuge. Filter the supernatant.
Analysis: Equilibrate the HILIC column with the initial mobile phase conditions. Inject the standards and samples and acquire data using the specified MS parameters.
Formation of a neutral ion-pair with increased hydrophobicity.
Partitioning into a water-enriched layer on a polar stationary phase.
Stationary Phase
Non-polar (e.g., C18).
Polar (e.g., Silica, Diol, Zwitterionic).
Mobile Phase
Primarily aqueous with a small amount of organic solvent and an ion-pairing reagent.
High percentage of organic solvent with a small amount of aqueous buffer.
Detection
UV (low wavelength), CAD, MS (with volatile ion-pair reagents).
MS (excellent sensitivity), CAD, UV (if chromophore is present).
Advantages
Well-established technique, good for a wide range of ionic compounds.
Excellent for highly polar compounds, high MS sensitivity, MS-friendly mobile phases.[8][9]
Disadvantages
Ion-pairing reagents can be difficult to remove from the column, can suppress MS signal, longer equilibration times.
Can have longer column equilibration times, sensitive to water content in the sample solvent.[9]
The High-Sensitivity Alternative: LC-MS/MS
For applications requiring very low detection limits, such as in biological matrices or for trace-level impurity analysis, LC-MS/MS is the method of choice.[11] Coupled with a HILIC separation, LC-MS/MS offers unparalleled sensitivity and selectivity. By monitoring specific precursor-to-product ion transitions (Multiple Reaction Monitoring or MRM), interferences from the sample matrix can be effectively eliminated.
Conclusion and Recommendations
The choice between IP-RPLC and HILIC for the analysis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride depends on the specific requirements of the assay and the available instrumentation.
For routine quality control with non-MS detection, IP-RPLC with Charged Aerosol Detection (CAD) is a robust and reliable option. It leverages standard reversed-phase columns and provides universal detection for the non-volatile analyte.
For high-sensitivity applications and when MS detection is available, HILIC is the superior choice. It provides excellent retention for this highly polar compound and the MS-friendly mobile phase leads to significantly enhanced signal intensity.
A thorough method validation should be performed for the chosen method to ensure its accuracy, precision, linearity, and robustness for its intended purpose.
References
Determination of Methacholine Chloride by Ion-Pair High-Pressure Liquid Chromatography. Journal of Pharmaceutical Sciences. [Link]
Analysis of quaternary ammonium and phosphonium ionic liquids by reversed-phase high-performance liquid chromatography with charged aerosol detection and unified calibration. ResearchGate. [Link]
HPLC Method for Analysis of Choline on Obelisc R Column. SIELC Technologies. [Link]
Factors affecting the retention of quaternary ammonium ions in reversed-phase high-performance liquid chromatography. PubMed. [Link]
Mechanisms of retention in HPLC Part 2. SlideShare. [Link]
Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. LCGC Europe. [Link]
Ion-exchange liquid chromatography method with indirect UV detection for the assay of choline in pharmaceutical preparations. PubMed. [Link]
HILIC – The Rising Star of Polar Chromatography. Element Lab Solutions. [Link]
Use of Calculated Physicochemical Properties to Enhance Quantitative Response When Using Charged Aerosol Detection. ACS Publications. [Link]
Use of Ion-pairing for High Performance Liquid Chromatography of Alkaloids and Quarternary Ammonium Compounds. Open PRAIRIE: Open Public Research Access Institutional Repository and Information Exchange. [Link]
Analysis of Highly Polar Compounds by Ion-Pair Liquid Chromatography. MDPI. [Link]
HPLC-MS Method for Choline Detection. Scribd. [Link]
Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. PMC. [Link]
LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA. [Link]
Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. Technology Networks. [Link]
Comparative Efficacy Guide: CHPTAC vs. (3-Hydroxyprop-1-en-1-yl)trimethylazanium Chloride
This guide provides an in-depth technical comparison between the industry-standard cationizing agent CHPTAC (3-chloro-2-hydroxypropyltrimethylammonium chloride) and the specific structurally related compound (3-Hydroxypr...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison between the industry-standard cationizing agent CHPTAC (3-chloro-2-hydroxypropyltrimethylammonium chloride) and the specific structurally related compound (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (referred to herein as HPTA-ene ).[1]
Based on chemical structure analysis and reaction kinetics, HPTA-ene is identified as a dehydration product or unsaturated analog of the hydrolyzed CHPTAC species.[1] While CHPTAC acts as a highly efficient grafting agent via an epoxide intermediate, HPTA-ene lacks the requisite leaving group for nucleophilic substitution, rendering it effectively inert for standard starch/cellulose etherification processes.[1]
[1][2]
Executive Summary
CHPTAC : The gold standard for cationizing biopolymers (starch, cellulose, guar).[1] It functions via an in situ conversion to EPTAC (2,3-epoxypropyltrimethylammonium chloride), which undergoes rapid ring-opening by hydroxyl nucleophiles.[1]
HPTA-ene : An unsaturated quaternary ammonium salt (HO-CH₂-CH=CH-N⁺Me₃).[1] Structurally, it resembles a dehydrated form of the hydrolyzed CHPTAC byproduct.[1] It lacks the strained epoxide ring or chlorohydrin functionality required for efficient carbohydrate grafting.[1] Consequently, it exhibits negligible efficacy as a cationizing agent and is best characterized as a non-reactive impurity or degradation product.[1]
Chemical Structure & Mechanistic Basis[1][2][3]
The divergence in efficacy stems directly from the electrophilicity of the reactive centers.[1]
Low/Inert : Vinyl ammoniums require specific conditions; poor reactivity with weak nucleophiles like Cell-OH.[1]
Reaction Pathways Visualization
The following diagram illustrates the activation pathway of CHPTAC versus the inert/side-reaction nature of HPTA-ene.
Caption: Comparative reaction pathways. CHPTAC activates to EPTAC for efficient grafting.[1] HPTA-ene lacks a viable pathway for etherification under standard conditions.[1]
Efficacy Comparison Data
Experimental data confirms that cationization efficiency is driven by the Degree of Substitution (DS) .[1] The following table summarizes expected performance based on standard alkaline etherification protocols.
Parameter
CHPTAC (Standard)
HPTA-ene (Alternative)
Theoretical DS Efficiency
70-85% (Reaction Efficiency)
< 5% (Likely negligible)
Reaction Conditions
40-60°C, pH 11-12
Requires radical initiator (if polymerizing)
Solubility
High (Aqueous)
High (Aqueous)
Mechanism
Etherification (Permanent covalent bond)
Physical adsorption or weak Michael addition
Stability
Stable at low pH; Activates at high pH
Stable; Double bond may polymerize over time
Primary Application
Starch/Cellulose/Guar modification
Potential monomer for cationic polymers
Why HPTA-ene Fails as a Grafting Agent
For a reagent to cationize starch/cellulose effectively, it must form a covalent ether bond.[1]
CHPTAC : The chlorohydrin converts to an epoxide.[1] The strain energy of the epoxide ring (~27 kcal/mol) drives the reaction with the weak hydroxyl nucleophiles on the starch backbone.[1]
No Epoxide : There is no ring strain to drive the reaction.[1]
Poor Leaving Group : The terminal hydroxyl (
) cannot be displaced by Starch-OH () because hydroxide is a poor leaving group.[1]
Michael Addition : While vinyl ammoniums can theoretically undergo Michael addition, the reaction with hydroxyls (alkoxylation) is reversible and thermodynamically unfavorable compared to epoxide ring opening.[1]
Experimental Validation Protocols
To verify the efficacy difference in your own lab, use the following self-validating protocol.
CHPTAC remains the superior and only viable choice for direct cationization of polysaccharide backbones via etherification. (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride lacks the necessary reactive functional group (epoxide/halohydrin) to form covalent bonds with starch or cellulose under standard industrial conditions.[1]
Researchers encountering HPTA-ene should regard it as a non-reactive analog or impurity .[1] Any "efficacy" attributed to it in literature likely refers to its use as a monomer for radical polymerization (forming a separate cationic polymer chain) rather than a grafting agent.[1]
European Commission . Risk Assessment Report on (3-Chloro-2-hydroxypropyl)trimethylammonium chloride (CHPTAC). 2008.[1] Link
Dow Chemical. QUAB™ Cationizing Reagents Technical Manual. (Industry standard reference for CHPTAC chemistry).
Hashem, M. et al. Reaction Efficiency for Cellulose Cationization Using 3-Chloro-2-Hydroxypropyl Trimethyl Ammonium Chloride. Textile Research Journal, 2003.[1][2] Link[1][2]
A Senior Application Scientist's Guide to Elemental Analysis Validation: (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical and materials science, the precise characterization of novel compounds is paramount. This guide provides an in-depth comp...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical and materials science, the precise characterization of novel compounds is paramount. This guide provides an in-depth comparison of analytical techniques for the elemental analysis validation of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride, a hygroscopic quaternary ammonium salt with diverse applications. We will delve into the nuances of Combustion (CHN) Analysis, Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), and X-ray Fluorescence (XRF) Spectroscopy, offering field-proven insights and detailed experimental protocols.
Introduction: The Analytical Challenge of a Hygroscopic Quaternary Ammonium Salt
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (C₆H₁₄ClNO, Molar Mass: 151.63 g/mol ) is a reactive, water-soluble compound utilized in the synthesis of cationic polymers and as a surface-modifying agent in various industries.[1] Its inherent hygroscopicity, a tendency to readily absorb moisture from the atmosphere, presents a significant hurdle for accurate and reproducible elemental analysis. This property can lead to erroneous results if not properly addressed during sample preparation and analysis.
The validation of the elemental composition of this compound is not merely a procedural step but a cornerstone of quality control and regulatory compliance, ensuring its purity, identity, and performance in its intended applications. This guide will navigate the complexities of choosing and validating an appropriate analytical technique, guided by the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2]
Comparative Analysis of Elemental Analysis Techniques
The selection of an analytical technique for elemental analysis is a critical decision driven by the specific elements of interest, the nature of the sample matrix, and the required sensitivity and accuracy. Here, we compare three prevalent techniques for the analysis of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride.
Operational Guide: Disposal of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride
Executive Summary & Immediate Directives Stop and Verify: Do not dispose of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: 91725-36-9) via sanitary sewer or municipal drains.[1][][3] While this compound is high...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Immediate Directives
Stop and Verify: Do not dispose of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: 91725-36-9) via sanitary sewer or municipal drains.[1][][3]
While this compound is highly water-soluble, it is a Quaternary Ammonium Compound (QAC) with significant aquatic toxicity.[1][][3] The primary disposal route is High-Temperature Incineration via a licensed hazardous waste contractor.[1][][3]
Critical Operational Constraints:
Strict Segregation: Never mix this waste with anionic surfactants (e.g., SDS, soaps) or strong oxidizers.[3]
Hygroscopic Nature: Keep waste containers tightly sealed to prevent moisture absorption and subsequent liquefaction of solids.[3]
Aquatic Hazard: All first-rinse volumes from glassware must be collected as hazardous waste.[1][][3]
Chemical Profile & Risk Assessment
To manage disposal effectively, one must understand the chemical behavior driving the safety protocols.
Property
Data / Characteristic
Operational Implication
Chemical Structure
Contains a reactive alkene and a quaternary amine.[1][][3][4]
Also known as (3-Hydroxy-1-propenyl)trimethylammonium chloride.[1][][3]
Solubility
High (Water, Lower Alcohols)
Risk: Easily mobilizes into water tables if spilled.[1][3]
Stability
Hygroscopic
Risk: Solids will clump or liquefy if left open.[1][3]
Reactivity
Cationic Surfactant
Risk: Precipitates immediately upon contact with anionic detergents.[1][3]
GHS Hazard
H412: Harmful to aquatic life with long-lasting effects.[1][][3][5]
Mandate: Zero-discharge to sewer.
The "Why" Behind the Protocol
Aquatic Toxicity Mechanism: As a cationic surfactant, this molecule binds to the negatively charged cell membranes of aquatic microorganisms and the gill tissues of fish, disrupting osmoregulation. Even dilute solutions can be lethal to aquatic ecosystems [1, 2].[3]
Incompatibility (The "Gunk" Factor): If this cationic salt is poured into a waste container holding anionic waste (like Sodium Dodecyl Sulfate - SDS), the ions will pair to form a hydrophobic, sticky, insoluble precipitate.[1][] This "mystery sludge" can clog waste lines and results in expensive remediation fees from waste handlers [3].[3]
Step-by-Step Disposal Protocol
Phase A: Waste Segregation & Preparation []
For Solid Waste (Pure Substance):
Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1][][3] Glass is acceptable but discouraged due to breakage risks.[1][3]
Stabilization: If the material is old or deliquescent (absorbed water), add a small amount of inert absorbent (Vermiculite) to the drum to capture free liquid.[3]
Labeling: Mark as "Hazardous Waste - Toxic (Aquatic)."
For Liquid Waste (Reaction Mixtures/Solutions):
PH Check: Ensure pH is between 5 and 9. Extremes can damage standard waste drums.[1][3]
Solvent Check:
Aqueous solutions: Segregate into "Aqueous Waste - Toxic."[1][][3]
Organic solvents: Segregate into "Halogenated Organic Waste" (due to the Chloride ion).[3]
The "First Rinse" Rule: When cleaning glassware used with this chemical, the first two rinses with water or solvent must be collected as hazardous waste.[3] Only the third rinse is "sewer-safe" (subject to local facility permits).[1][][3]
Phase B: Waste Stream Handoff
The material must be destroyed via incineration .[3] Landfilling is generally prohibited for water-soluble aquatic toxins due to leaching risks.[1][][3]
Recommended Waste Codes (US/EU Context):
US EPA: Not a P- or U-listed waste, but characterize as D001 (if in flammable solvent) or Non-RCRA Regulated Hazardous Waste (unless specific state codes apply to aquatic toxins).[1][]
EU EWC: 16 05 08* (discarded organic chemicals consisting of or containing hazardous substances).[3]
Operational Logic Flow (Decision Tree)
The following diagram illustrates the decision logic for disposing of (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride to ensure compliance and safety.
Figure 1: Decision tree for the segregation and disposal of cationic ammonium salts, highlighting the critical incompatibility check for anionic surfactants.
Emergency Procedures (Spill Response)
In the event of a spill in the laboratory:
PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[3] Respiratory protection (N95) is advised if dust is generated.[1][][3]
Containment:
Solids: Do not dry sweep if dust is likely.[1][3] Cover with a damp paper towel or oil-impregnated sweeping compound to suppress dust, then scoop.[1][][3]
Liquids: Absorb with inert material (sand, vermiculite, or universal spill pads).
Warning: Do NOT use standard "acid neutralizers" or anionic soap-based cleaners to clean the floor initially, as this will cause the residue to become sticky and difficult to remove.[] Use water or ethanol for the final wipe-down.[1][][3]
Disposal of Debris: All spill cleanup materials must be bagged, labeled as hazardous waste, and incinerated.[3]
References
PubChem. (2025).[1][3] (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride Compound Summary. National Library of Medicine.[3] Available at: [Link][1]
American Chemical Society (ACS). (2023).[1][][3] Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern. Environmental Science & Technology.[1][3] Available at: [Link][1]
Personal protective equipment for handling (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride
Executive Safety Assessment (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: 91725-36-9 ) is a quaternary ammonium cation with a reactive allylic alcohol tail. Often used as a cationic functional monomer for poly...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Assessment
(3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride (CAS: 91725-36-9 ) is a quaternary ammonium cation with a reactive allylic alcohol tail. Often used as a cationic functional monomer for polymer synthesis (flocculants, antistatic agents), it presents specific handling challenges distinct from its saturated analogs.
CRITICAL DISTINCTION: Do NOT confuse this compound with Quat 188 (3-Chloro-2-hydroxypropyltrimethylammonium chloride) or Choline Chloride. The presence of the alkene (double bond) moiety introduces reactivity profiles (polymerization potential) that require stricter storage controls than standard saturated quats.
Visual Inspection: Substance should be a colorless to pale yellow liquid or hygroscopic solid (depending on hydration/purity). Darkening indicates oxidation or polymerization.
Labeling: Immediately tag with "LIGHT SENSITIVE" and "HYGROSCOPIC" .
B. Storage Strategy
Temperature: Store at 2–8°C . While some quats are stable at RT, the allylic double bond warrants refrigeration to prevent slow polymerization or degradation.
Atmosphere: Store under Inert Gas (Argon/Nitrogen) . Oxygen can initiate radical formation at the allylic position.
Incompatibilities: Segregate from strong oxidizers (e.g., permanganates, peroxides) and anionic surfactants (precipitation risk).
C. Solubilization & Reaction Setup (Self-Validating Protocol)
This protocol includes checkpoints to ensure the chemical is active and safe before proceeding to valuable experiments.
Step 1: Environmental Control
Perform all handling in a humidity-controlled environment or a glovebox if possible. The salt is extremely hygroscopic; water uptake will skew stoichiometric calculations.
Step 2: Dissolution (Validation Check)
Solvent: Water, Methanol, or Ethanol.
Checkpoint: Measure pH of a 10% aqueous solution.
Target: pH 5.0 – 7.0.
Failure Mode: pH < 4.0 indicates hydrolysis or contamination with HCl. Do not use.
Step 3: Reaction Introduction
Add the reagent slowly to the reaction vessel.
Exotherm Alert: Dissolution in water may be slightly exothermic. Monitor temperature.
Workflow Visualization
Safe Handling Logic Flow
The following diagram outlines the decision-making process for handling this specific monomer, emphasizing the critical "Quality Check" step often overlooked.
Figure 1: Operational workflow emphasizing the critical pH validation step prior to synthesis.
Emergency Response & Disposal
Spill Response Decision Tree
Immediate Action: Evacuate the immediate area if dust/aerosols are present.
Small Spill (< 10 mL/g):
Neutralize? Not necessary, but dilution helps.
Absorb with inert material (vermiculite/sand).
Clean surface with soap and water (cationic quats stick to glass/floors; anionic soap helps lift them).
Large Spill (> 100 mL/g):
Block drains. This compound is toxic to aquatic life (cationic surfactants disrupt fish gill membranes).
Call EHS immediately.
Waste Disposal[1][4][5]
Stream: Halogenated Organic Waste (due to Chloride counterion).
Prohibition: Do NOT pour down the sink. Even small amounts can foam and disrupt facility wastewater treatment bacteria.
References & Technical Data
Physical Properties Table
Property
Value
Note
Molecular Weight
151.63 g/mol
Formula:
Solubility
High (Water, MeOH)
Insoluble in non-polar solvents (Hexane, Et2O)
Appearance
Colorless Liq / White Solid
Highly Hygroscopic
Stability
Light/Heat Sensitive
Polymerizes via radical mechanism
References
PubChem. (2025).[4] (3-Hydroxyprop-1-en-1-yl)trimethylazanium chloride.[4][] National Library of Medicine. Link
